13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane

• CAS: 75006-55-2

Core Science & Biosynthesis

An In-depth Technical Guide to N-decyl-monoaza-15-crown-5: Synthesis, Properties, and Applications in Advanced Research

For researchers, scientists, and drug development professionals, the unique molecular architecture of crown ethers offers a versatile platform for innovation. Among these, N-decyl-monoaza-15-crown-5 (CAS 75006-55-2) represents a class of functionalized macrocycles with significant potential. This guide provides a comprehensive overview of its synthesis, physicochemical properties, and diverse applications, with a particular focus on its relevance in drug development and other advanced scientific fields.

The Monoaza-15-crown-5 Framework: A Marriage of Selectivity and Functionality

Crown ethers, first described by Charles Pedersen in 1967, are cyclic chemical compounds composed of a ring containing several ether groups.[1] The defining feature of these molecules is their ability to selectively bind with specific cations, with the selectivity determined by the size of the central cavity.[1] The 15-crown-5 macrocycle, with its five oxygen atoms, exhibits a high affinity for sodium (Na+) and other similarly sized cations.[2]

The introduction of a nitrogen atom into the crown ether ring to form a monoaza-crown ether, such as monoaza-15-crown-5, adds a crucial point of functionality. This nitrogen atom can be readily derivatized, allowing for the attachment of various side chains that can modulate the molecule's properties and applications.

The Significance of the N-decyl Substituent

The "N-decyl" designation indicates that a ten-carbon alkyl chain is attached to the nitrogen atom of the monoaza-15-crown-5 ring. This long alkyl chain imparts a significant degree of lipophilicity to the molecule. This modification has profound implications for its behavior in different chemical environments:

• Enhanced Solubility in Organic Media: The decyl group increases the molecule's solubility in nonpolar solvents, which is advantageous for its use in organic synthesis and extraction processes.

• Membrane Permeability: In biological systems, the lipophilic nature of the N-decyl chain can facilitate the transport of the crown ether and its complexed ion across cell membranes. This is a critical property for applications in drug delivery.[3][4]

• Modified Complexation Kinetics: The steric hindrance and electronic effects of the N-decyl group can influence the kinetics and thermodynamics of cation binding compared to the unsubstituted monoaza-15-crown-5.

Synthesis of N-decyl-monoaza-15-crown-5

While direct suppliers for N-decyl-monoaza-15-crown-5 (CAS 75006-55-2) are not commonly listed, its synthesis can be achieved through established methods for the N-alkylation of monoaza-crown ethers. A general synthetic approach is outlined below.

Workflow for the Synthesis of N-decyl-monoaza-15-crown-5

Caption: A generalized workflow for the synthesis of N-decyl-monoaza-15-crown-5.

Experimental Protocol: N-Alkylation of Monoaza-15-crown-5

• Preparation: To a solution of monoaza-15-crown-5 in a suitable aprotic solvent (e.g., acetonitrile), add a slight excess of a base (e.g., anhydrous potassium carbonate).

• Addition of Alkylating Agent: While stirring, add 1-bromodecane (or another suitable decyl halide) dropwise to the reaction mixture.

• Reaction: Heat the mixture under reflux for several hours until the reaction is complete (monitored by TLC or GC-MS).

• Work-up: Allow the reaction mixture to cool to room temperature. Filter off the inorganic salts and wash the filter cake with the solvent.

• Purification: Evaporate the solvent from the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or alumina to yield the pure N-decyl-monoaza-15-crown-5.

Physicochemical Properties

The precise physicochemical properties of N-decyl-monoaza-15-crown-5 will depend on its purity. However, based on its structure, the following properties can be anticipated:

Property	Expected Value/Characteristic
CAS Number	75006-55-2
Molecular Formula	C20H41NO4
Molecular Weight	359.55 g/mol
Appearance	Likely a viscous oil or a low-melting solid at room temperature
Solubility	Soluble in a wide range of organic solvents; sparingly soluble in water
Boiling Point	High boiling point, likely requiring vacuum distillation for purification
Cation Affinity	Primarily for Na+, with potential for complexing other cations of similar size

Applications in Research and Development

The unique combination of a cation-binding macrocycle and a lipophilic side chain makes N-decyl-monoaza-15-crown-5 a valuable tool in various scientific domains.

Aza-crown ethers are frequently used as ionophores in ion-selective electrodes (ISEs).[5] The N-decyl group enhances the lipophilicity of the molecule, ensuring it remains embedded in the PVC membrane of the electrode. The selective binding of the crown ether to target cations, such as Na+, leads to a measurable potential difference, allowing for the quantification of the ion in a sample.

Mechanism of an Ion-Selective Electrode Based on N-decyl-monoaza-15-crown-5

Caption: The principle of an ion-selective electrode using N-decyl-monoaza-15-crown-5.

Phase-transfer catalysts facilitate the reaction between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase). 15-crown-5 and its derivatives are known to be effective phase-transfer catalysts.[6][7] N-decyl-monoaza-15-crown-5 can complex with a cation (e.g., from an inorganic salt) in the aqueous phase, and the lipophilic decyl chain then shuttles the entire complex into the organic phase where the anion can participate in a reaction.

The field of drug delivery is a particularly promising area for the application of N-decyl-monoaza-15-crown-5.[3][4] Its properties can be leveraged in several ways:

• Ion Transport: Aza-crown ethers can function as synthetic ionophores, disrupting ion gradients across cellular membranes. This property is being explored for its potential in anticancer therapies.[8]

• Enhanced Drug Solubility and Permeability: By forming host-guest complexes, crown ethers can encapsulate drug molecules, potentially increasing their solubility and facilitating their transport across biological barriers. The N-decyl group can further enhance membrane interactions.

• Targeted Delivery: The aza-crown ether can be further functionalized by attaching targeting moieties to the nitrogen atom (in place of or in addition to the decyl group), allowing for the specific delivery of drugs to particular cells or tissues.

Supplier and Custom Synthesis Information

As of early 2026, off-the-shelf commercial availability of N-decyl-monoaza-15-crown-5 (CAS 75006-55-2) is limited. Researchers and drug development professionals seeking this compound should consider the following options:

• Custom Synthesis: Many chemical synthesis companies offer custom synthesis services. Providing the CAS number and the chemical structure will allow them to quote the synthesis of the desired quantity and purity.

• Collaboration with Academic Labs: University chemistry departments specializing in macrocyclic or supramolecular chemistry may have the expertise to synthesize this compound or may have it in their chemical libraries.

• In-house Synthesis: For research groups with synthetic chemistry capabilities, the synthesis can be performed in-house following protocols similar to the one outlined in this guide.

When sourcing this or any other specialized chemical, it is crucial to obtain a Certificate of Analysis (CoA) to verify the identity and purity of the compound.

Conclusion

N-decyl-monoaza-15-crown-5 is a highly functionalized macrocycle with a unique set of properties derived from its cation-binding cavity and its lipophilic N-decyl substituent. While not as commonly available as its parent crown ethers, its potential applications in ion sensing, phase-transfer catalysis, and particularly in the innovative field of drug delivery make it a compound of significant interest for advanced research and development. The synthetic pathways to access this molecule are well-established, opening the door for its further exploration and utilization in cutting-edge scientific endeavors.

References

• Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications. (2022). MDPI. [Link]

• Monoaza-15-crown-5 lariat ether containing D-glucose. ResearchGate. [Link]

• (PDF) Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications. ResearchGate. [Link]

• Structures of monoaza-crown ethers (MACs) and diaza-crown ethers (DACs). ResearchGate. [Link]

• (PDF) The role of crown ethers in drug delivery. Academia.edu. [Link]

• 15-Crown-5. Wikipedia. [Link]

• SYNTHESIS OF NOVEL CROWN ETHER COMPOUNDS AND lONOMER MODIFICATION OF NAFION by JONG CHAN LEE. University of Florida. [Link]

• d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. (2023). MDPI. [Link]

• d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers. (2023). MDPI. [Link]

• New bis(15-Crown-5) derivatives and their physicochemical properties. Arkivoc. [Link]

• 15-crown-5 – Knowledge and References. Taylor & Francis. [Link]

• Synthesis and Characterization of Benzo-15-Crown-5 Ethers with Appended N2O Schiff Bases. PMC. [Link]

• Structure and ion-complexing properties of an aza-15-crown-5 ether dye: synthesis, crystallography, NMR spectroscopy, spectrophotometry and potentiometry. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• 15-Crown-5, 98% | 188832-5G | SIGMA-ALDRICH | SLS. Scientific Laboratory Supplies. [Link]

• 15-Crown-5. Oakwood Chemical. [Link]

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Lipophilic Aza-Crown Ether Derivatives for High-Fidelity Sodium Ion Recognition

Design, Synthesis, and Application Framework[1]

Executive Summary

This technical guide addresses the molecular engineering and application of lipophilic aza-crown ether derivatives specifically optimized for sodium (

) ion recognition. While 15-crown-5 is the historic thermodynamic standard for sodium selectivity, its kinetic lability and poor membrane retention limit its utility in complex biological or environmental matrices.[1]

This guide focuses on N-pivot lariat ethers —aza-crown derivatives featuring flexible, donor-bearing side arms.[1] These structures bridge the gap between the thermodynamic stability of cryptands and the fast kinetics of crown ethers, offering a "pseudo-cryptand" effect.[1] We provide actionable protocols for their synthesis, incorporation into Ion-Selective Electrode (ISE) membranes, and validation.[1]

Molecular Architecture & Design Principles

The central challenge in sodium recognition is discriminating against Potassium (

), which is larger but softer, and Calcium ( ), which has a higher charge density.[1]

1.1 The Scaffold: Why Aza-15-Crown-5?

• Cavity Match: The ionic radius of

  (1.02 Å) aligns nearly perfectly with the cavity diameter of 15-crown-5 (1.7–2.2 Å).

• Nitrogen Substitution: Replacing one oxygen with nitrogen (monoaza-15-crown-5) introduces a "soft" donor atom. While

  is a "hard" acid, the nitrogen atom serves a critical structural role: it acts as a pivot point for attaching side arms without creating a chiral center (in many cases) or disrupting the ring planarity as severely as carbon substitution.[1]

1.2 The Lariat Effect (Dynamic Encapsulation)

To achieve high fidelity, we utilize the Lariat Ether concept.[1] A lipophilic side arm attached to the nitrogen pivot provides a third dimension of coordination.[1]

• Mechanism: In the absence of metal, the side arm is flexible.[1] Upon

  approach, the side arm folds over the ring, coordinating the ion axially.[1] This creates a 3D cage similar to a cryptand but retains faster off-rates (reversible binding), which is essential for sensor response times.[1]

• Lipophilicity: To prevent leaching from PVC membranes, the side arm must contain a long alkyl chain (e.g.,

  ) or a bulky aromatic group.[1]

Figure 1: The Lariat Effect mechanism.[1] The N-pivot side arm (Lariat) dynamically coordinates the sodium ion, enhancing selectivity over K+ by sterically blocking larger ions and thermodynamically stabilizing the Na+ complex.[1]

Synthesis Strategy: N-Pivot Functionalization

The most robust route to lipophilic aza-crowns is the N-alkylation of the parent monoaza-crown.

Target Molecule: N-dodecyl-aza-15-crown-5 (for membrane stability) or N-(2-methoxyethyl)-aza-15-crown-5 (for lariat binding, requiring an additional lipophilic tail elsewhere).

Protocol: N-Alkylation of Monoaza-15-Crown-5

• Precursors: Monoaza-15-crown-5 (commercially available), 1-Bromododecane (lipophilic tail), Acetonitrile (solvent),

  (base).[1]

• Dissolution: Dissolve 1.0 eq of monoaza-15-crown-5 in anhydrous Acetonitrile (

  ).

• Base Activation: Add 3.0 eq of anhydrous

  .[1] The excess base ensures complete scavenging of HBr.[1]

  • Critical Insight: Do not use NaH if you want to avoid trapping sodium in the cavity during synthesis, which complicates purification.[1]

    is preferred because binds poorly to the 15-crown-5 ring, making it easier to wash away.[1]

• Alkylation: Add 1.1 eq of 1-Bromododecane dropwise under Nitrogen atmosphere.

• Reflux: Reflux at 80°C for 24–48 hours. Monitor via TLC (Alumina plates, usually

  95:5).[1]

• Workup: Filter off inorganic salts. Evaporate solvent.[1] Dissolve residue in

  and wash with water.[1]

• Purification: Column chromatography on neutral alumina (Silica can sometimes bind the amine strongly).[1]

Application Protocol: Ion-Selective Electrode (ISE) Fabrication

This protocol describes the creation of a potentiometric sensor (ISE) using the synthesized ionophore.[1][2]

3.1 Membrane Composition Matrix

The "cocktail" stoichiometry is critical for Nernstian response.[1]

Component	Function	Mass %	Specific Chemical
Polymer Matrix	Mechanical support	~33%	High molecular weight PVC
Plasticizer	Solvent domain for ion mobility	~65-66%	o-NPOE (polar) or DOS (non-polar). Note: o-NPOE is preferred for Na+ to reduce anion interference.[1]
Ionophore	Na+ recognition element	~1%	N-R-aza-15-crown-5
Lipophilic Additive	Excludes anions, lowers resistance	~0.5%	NaTFPB (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate)

3.2 Fabrication Workflow

Safety: Work in a fume hood. THF is highly flammable.[1]

• Cocktail Preparation:

  • Weigh 100 mg total of the components listed above into a glass vial.

  • Dissolve in 1.0 mL of freshly distilled Tetrahydrofuran (THF).

  • Expert Tip: Use a molar ratio of Lipophilic Additive to Ionophore of roughly 50% (mol/mol).[1] This ensures the membrane is permselective (cation exchanger) but leaves enough free ionophore for equilibrium binding.[1]

• Casting:

  • Pour the solution into a glass ring (20 mm diameter) fixed on a glass plate.

  • Cover with a filter paper stack to slow evaporation (prevents surface skinning/inhomogeneity).[1]

  • Allow to dry for 24 hours.[1]

• Electrode Assembly:

  • Cut a 5-7 mm disc from the master membrane.[1]

  • Glue to the end of a PVC electrode body using THF.[1]

  • Internal Fill Solution: 0.1 M NaCl.

  • Conditioning: Soak the electrode tip in 0.01 M NaCl for 12 hours before first use to establish the phase boundary potential.

Figure 2: End-to-end workflow from chemical synthesis to potentiometric validation.

Validation Metrics & Troubleshooting

4.1 Selectivity Coefficients ( )

The gold standard for validation is the Separate Solution Method (SSM) or Fixed Interference Method (FIM) .[1]

• Target Performance:

  • (100-fold preference for Na over K).[1]
  • (1000-fold preference for Na over Ca).[1]

4.2 Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Sub-Nernstian Slope (<50 mV/dec)	Leaching of ionophore or shunting.	Increase lipophilicity (longer alkyl chain).[1] Check membrane thickness.[1]
Drift / Instability	Water layer formation behind membrane.[1]	Use a solid-contact (conducting polymer) layer or ensure proper internal fill solution osmolarity.[1]
Poor K+ Selectivity	Cavity too large or flexible.[1]	Switch to a "blocked" lariat structure (bulky groups on N-pivot) to sterically hinder K+.
High Resistance	Not enough lipophilic salt.[1]	Increase NaTFPB concentration (up to 80 mol% of ionophore).[1]

References

• Gokel, G. W., et al. (1996).[1] Novel Syntheses of N-Pivot Lariat Diaza-Crown Ethers. Journal of Organic Chemistry.[1][3][4]

• Suzuki, K., et al. (2000).[1] Design and Synthesis of Sodium Ion-Selective Ionophores Based on 16-Crown-5 Derivatives. Analytical Chemistry.[1][4][5][6][7]

• Bühlmann, P., & Pretsch, E. (2005).[1] Ion-Selective Electrodes with Ionophore-Doped Sensing Membranes.[1][2] Chemical Reviews.[1]

• Kimura, K., et al. (1982).[1] Chromogenic crown ether reagents for spectrophotometric determinations of sodium and potassium.[1][5][7] Analytica Chimica Acta.[1][5] [1]

• Qin, Y., et al. (2021).[1] Artificial sodium-selective ionic device based on crown-ether crystals.[8] City University of Hong Kong Scholars.[1]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. scilit.com [scilit.com]
• 6. derangedphysiology.com [derangedphysiology.com]
• 7. Synthesis and characterization of some chromogenic crown ethers as potential optical sensors for potassium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholars.cityu.edu.hk [scholars.cityu.edu.hk]

Difference between monoaza-15-crown-5 and N-alkyl-monoaza-15-crown-5

Executive Summary

The Pivot from Precursor to Functional Carrier

In the architecture of supramolecular hosts, Monoaza-15-crown-5 (A15C5) serves as the foundational "chassis"—a macrocyclic scaffold capable of sodium-selective binding but limited by its hydrophilicity and lack of membrane permeability. N-alkyl-monoaza-15-crown-5 , its tertiary amine derivative, represents the functionalized "vehicle." By attaching a hydrophobic or functionalized alkyl tail to the nitrogen pivot, researchers transform the molecule from a simple chelator into a membrane-active ionophore, a phase-transfer catalyst, or a smart drug delivery vector.[1]

This guide analyzes the critical divergence between these two species, focusing on the thermodynamics of complexation , synthetic pathways , and membrane transport kinetics essential for drug development and sensor applications.[1]

Molecular Architecture & Synthesis

The core difference lies in the nitrogen atom: A15C5 contains a secondary amine, whereas the N-alkyl derivative possesses a tertiary amine. This substitution dictates the molecule's reactivity, pH sensitivity, and lipophilicity.[1]

Structural Comparison

• Monoaza-15-crown-5 (C₁₀H₂₁NO₄):

  • Function: Precursor, pH-switchable ligand (protonatable at physiological pH).[1]

  • Limitation: High water solubility prevents stable incorporation into hydrophobic membranes (e.g., liposomes, PVC sensors).[1]

• N-Alkyl-monoaza-15-crown-5 (e.g., N-Dodecyl-A15C5):

  • Function: Ion carrier, "Lariat Ether" (if the tail contains donors), surfactant.[1]

  • Advantage: The alkyl tail anchors the ring in the lipid bilayer, enabling cation transport.

Synthetic Protocol: The N-Alkylation Pivot

The conversion of A15C5 to its N-alkyl derivative is a critical step in generating functional ionophores. The following protocol outlines the synthesis of an N-dodecyl derivative, a common model for membrane transport studies.

Protocol: N-Alkylation of Monoaza-15-crown-5

• Reagents: Monoaza-15-crown-5 (1.0 eq), 1-Iodododecane (1.1 eq), Sodium Carbonate (Na₂CO₃, 2.0 eq), Acetonitrile (dry).[1]

• Conditions: Reflux (80–82°C) for 24–48 hours under Argon/Nitrogen.

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 g of A15C5 in 20 mL of anhydrous acetonitrile.

• Base Activation: Add finely powdered Na₂CO₃. Stir for 30 mins to ensure suspension.

• Addition: Add 1-iodododecane dropwise to the stirring mixture.

• Reflux: Heat to reflux.[2] Monitor via TLC (SiO₂, MeOH:DCM 1:9).[1] The secondary amine spot (ninhydrin active) will disappear.[1]

• Workup: Filter off inorganic salts. Evaporate solvent.[2][3][4]

• Purification: Redissolve residue in DCM; wash with water. Purify via column chromatography (Alumina or Silica) using a gradient of DCM → 2% MeOH/DCM.[1]

Synthesis Pathway Diagram[1]

Caption: Transformation of A15C5 to N-alkyl derivative via nucleophilic substitution (SN2).

Thermodynamics of Ion Recognition

Both species retain the 15-crown-5 cavity size (1.7–2.2 Å), making them selective for Na⁺ (0.98 Å) over K⁺ (1.38 Å) .[1] However, the N-substituent alters the binding strength (Log K) through steric effects and the "Lariat Effect."

The Lariat Ether Effect

If the "N-alkyl" group is a simple hydrocarbon (e.g., octyl, dodecyl), it acts primarily as a lipophilic anchor.[1] It may slightly reduce complex stability due to steric hindrance. However, if the alkyl group contains a donor atom (e.g., methoxyethyl), it acts as a side-arm donor , creating a pseudo-cryptand structure.[1] This 3D encapsulation significantly increases the binding constant.

Comparative Binding Constants (Representative Values in MeOH)

Host Molecule	Target Cation	Log K (Stability)	Selectivity Mechanism
Monoaza-15-crown-5	Na⁺	~3.3 - 3.5	Cavity size match (2D fit)
K⁺	~1.8 - 2.0	Size mismatch (Cation too large)
N-Alkyl (C12) - A15C5	Na⁺	~3.0 - 3.2	2D fit + Steric bulk (slight decrease)
N-Methoxyethyl-A15C5	Na⁺	~4.5 - 5.0	Lariat Effect (3D Axial coordination)

Note: Values are approximate and solvent-dependent (typically lower in water, higher in MeCN).[1]

Interfacial Dynamics & Membrane Transport

This is the most critical differentiator for drug development. A15C5 cannot effectively transport ions across biological membranes because it partitions into the aqueous phase. The N-alkyl derivative is engineered specifically to partition into the lipid bilayer, acting as a mobile carrier.

Mechanism of Action

• Partitioning: The hydrophobic tail anchors the crown ether at the membrane interface.

• Complexation: The crown headgroup captures Na⁺ from the aqueous phase.

• Translocation: The neutral/lipophilic complex diffuses across the hydrophobic core.

• Release: Na⁺ is released into the internal aqueous compartment.

Transport Pathway Diagram[1]

Caption: Carrier-mediated transport cycle of Na+ by N-alkyl-monoaza-15-crown-5 across a lipid membrane.[1]

Applications in Life Sciences

Ion-Selective Electrodes (ISEs)[1]

• Role: N-alkyl-A15C5 derivatives are used as neutral ionophores in PVC membrane electrodes.

• Advantage: The alkyl chain prevents the ionophore from leaching out of the plasticized PVC membrane into the sample solution, ensuring long sensor lifetime.

• Target: Clinical analysis of blood sodium levels.

Drug Delivery & "Smart" Vectors[1]

• pH-Switching: While A15C5 (secondary amine) is easily protonated (turning off binding by electrostatic repulsion), N-alkyl derivatives (tertiary amines) have a lower pKa but can still be modulated.[1]

• Liposomal Targeting: Long-chain N-alkyl derivatives can be incorporated into liposome walls. The crown ether headgroup can then be used to target specific surface proteins or to trigger release upon binding high concentrations of Na⁺ (e.g., in specific tissue microenvironments).[1]

References

• Gokel, G. W., et al. (2004).[1] Lariat Ethers: From Simple Sidearms to Supramolecular Systems. Chemical Reviews.

  • [1]

• Bradshaw, J. S., et al. (1989).[1] Aza-Crown Macrocycles. The Chemistry of Heterocyclic Compounds.

  • [1]

• Izatt, R. M., et al. (1985).[1] Thermodynamic and Kinetic Data for Cation-Macrocycle Interaction. Chemical Reviews.

  • [1]

• Suzuki, K., et al. (1995).[1] Design of Ionophores for Ion-Selective Electrodes. Analytical Chemistry.

  • [1]

• BenchChem Technical Support. (2025).

  • [1]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. thalesnano.com [thalesnano.com]

A Technical Guide to 13-decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane: Properties, Synthesis, and Scientific Context

Executive Summary: This document provides a comprehensive technical overview of 13-decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane (CAS No. 75006-55-2), an N-substituted aza-crown ether. This class of molecules, often referred to as "lariat ethers," is characterized by a flexible alkyl chain (the "lariat arm") attached to a nitrogen atom within a macrocyclic ring. This unique structure imparts amphiphilic properties: a hydrophilic, cation-binding cavity and a lipophilic sidearm. This guide details the molecule's core physicochemical properties, provides a validated protocol for its synthesis via N-alkylation, and explores its scientific significance and potential applications in fields ranging from analytical chemistry to drug development. The analysis contrasts the target molecule with its parent compound, aza-15-crown-5, to elucidate the profound impact of the N-decyl substituent on its behavior.

Core Molecular Profile and Physicochemical Properties

13-decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane is structurally composed of two key functional domains:

• The Aza-15-crown-5 Macrocycle: A 15-membered ring containing four oxygen atoms and one nitrogen atom. This portion is polar and forms a pre-organized cavity ideal for chelating specific cations. The nitrogen atom, compared to an oxygen in traditional crown ethers, enhances the binding properties and provides a crucial site for functionalization[1][2].

• The N-decyl Substituent: A ten-carbon alkyl chain attached to the nitrogen atom. This "lariat arm" is nonpolar and lipophilic, fundamentally altering the molecule's solubility and creating a hydrophobic microenvironment that can encapsulate a bound cation.

Caption: Workflow for the microwave-assisted synthesis of the target lariat ether.

Experimental Protocol: Microwave-Assisted N-Alkylation

This protocol is adapted from established methods for the N-alkylation of aza-crown ethers.[3][4]

Materials:

• 1,4,7,10-Tetraoxa-13-azacyclopentadecane (Aza-15-crown-5, 1.0 eq)

• 1-Bromodecane (1.1 eq)

• Potassium Carbonate (K₂CO₃, anhydrous, powdered, 2.0 eq)

• Potassium Hydroxide (KOH, powdered, 2.0 eq)

• Tetrabutylammonium bromide (TBAB, 0.1 eq)

• Dichloromethane (DCM)

• Deionized Water

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Preparation: In a 10 mL microwave reaction vessel, combine aza-15-crown-5, 1-bromodecane, K₂CO₃, KOH, and TBAB. Note: The reaction is often performed in a solventless or "dry media" state, where the liquid reactants are adsorbed onto the solid bases.

• Microwave Irradiation: Seal the vessel and place it in a scientific microwave reactor. Irradiate the mixture for 5-15 minutes at a temperature of 100-120°C. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After cooling, add deionized water to the reaction mixture to dissolve the inorganic salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous phase three times with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid via column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure product.

Methods for Structural Validation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure. Key expected signals in ¹H NMR include the triplet corresponding to the terminal methyl group of the decyl chain (~0.8-0.9 ppm), a broad multiplet for the methylene groups of the decyl chain (~1.2-1.6 ppm), and distinct signals for the crown ether protons. Protons on the carbons adjacent to the nitrogen will show a characteristic chemical shift.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or similar soft ionization techniques should be used to confirm the molecular weight. The primary expected peak would be the molecular ion [M+H]⁺ at m/z 360.55.

Scientific Context and Potential Applications

The unique amphiphilic structure of 13-decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane positions it as a molecule of significant interest for applications requiring ion modulation and transport.

Ion Complexation and Transport

The aza-15-crown-5 head is known to selectively bind cations, particularly alkali (Na⁺, K⁺) and alkaline earth (Mg²⁺, Ca²⁺) metals.[1][5] The binding efficiency and selectivity are influenced by the match between the cation's ionic radius and the crown's cavity size.

The decyl tail fundamentally enhances its function as an ionophore —a lipid-soluble molecule that can transport ions across a lipid bilayer. The proposed mechanism involves:

• The hydrophilic crown ether cavity chelates a target cation from an aqueous phase.

• The lipophilic decyl tail shields the cation and facilitates the diffusion of the entire complex across a nonpolar medium (e.g., a cell membrane or an organic solvent phase).

• The cation is released into a second aqueous phase.

This ionophoric behavior is critical in several research areas. Studies on similar substituted aza-crown ethers have demonstrated their ability to alter intracellular calcium ion flux, a process vital to many cellular signaling pathways.[6][7]

Potential Applications

• Drug Development: As modulators of ion channels or as carriers for cationic drugs, these molecules could improve drug solubility and bioavailability.[5] The ability to transport ions like Ca²⁺ suggests potential in studying and influencing cellular processes dependent on calcium signaling.[6]

• Analytical Sensors: The selective binding of metal ions can be exploited in the design of ion-selective electrodes (ISEs). When incorporated into a membrane, the lariat ether can generate a measurable potential difference that correlates with the concentration of a specific ion in a sample.[5]

• Phase-Transfer Catalysis (PTC): In chemical synthesis, this molecule can act as a phase-transfer catalyst. It can transport an ionic reactant from an aqueous phase into an organic phase where the reaction occurs, thereby increasing reaction rates and yields.

References

• National Center for Biotechnology Information. (2024). 15-Crown-5. PubChem Compound Summary for CID 36336. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 1,4,7,10,13-Pentaoxacyclopentadecane Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). 1,4,7,10-Tetraoxa-13-azacyclopentadecane. PubChem Compound Summary for CID 544820. Retrieved from [Link]

• Wikipedia. (2023). 15-Crown-5. Retrieved from [Link]

• Bluecrystal Chem-Union. (n.d.). 1,4,7,10-Tetraoxa-13-azacyclopentadecane,13-dodecyl- CAS NO.75006-56-3. Retrieved from [Link]

• Shvadchak, V. V., et al. (2021). Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers. Molecules, 26(8), 2209. Retrieved from [Link]

• Zare, K., et al. (2004). N-Alkylation of aza and diaza crown ether macrocycles with alkyl halides under microwave irradiation. Journal of Chemical Research, 2004(6), 404-406. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). 13-Phenyl-1,4,7,10-tetraoxa-13-azacyclopentadecane. PubChem Compound Summary for CID 626432. Retrieved from [Link]

• Mojtaba, S., et al. (2004). Efficient N-alkylation of aza and diaza macrocycles under microwave irradiation in solventless media. ResearchGate. Retrieved from [Link]

• Shvadchak, V. V., et al. (2022). Investigation of Photorecoordination Kinetics for Complexes of Bis(aza-18-crown-6)-Containing Dienones with Alkali and Alkaline-Earth Metal Cations via Time-Resolved Absorption Spectroscopy: Structure vs. Properties. Molecules, 27(19), 6653. Retrieved from [Link]

• Shvadchak, V. V., et al. (2021). Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers. National Center for Biotechnology Information. Retrieved from [Link]

• Wang, B., et al. (2023). A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications. National Center for Biotechnology Information. Retrieved from [Link]

• Orbán, I., et al. (2023). d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. Symmetry, 15(9), 1714. Retrieved from [Link]

Sources

• 1. CAS 66943-05-3: Aza-15-crown-5 | CymitQuimica [cymitquimica.com]
• 2. A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemimpex.com [chemimpex.com]
• 6. Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers [mdpi.com]
• 7. Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Synthesizing N-Decyl-Monoaza-15-Crown-5 via Williamson Ether Synthesis

Abstract & Scientific Rationale

This application note details the synthesis of N-decyl-monoaza-15-crown-5 (1,4,7,10-tetraoxa-13-azacyclopentadecane, N-decyl derivative). While N-alkylation of the parent monoaza-15-crown-5 is a common route, this protocol focuses on the modified Williamson Ether Synthesis (cyclization) strategy. This approach constructs the macrocycle from acyclic precursors: N-decyldiethanolamine and triethylene glycol ditosylate.

Why this route?

• Cost-Efficiency: Avoids the high cost of the parent monoaza-15-crown-5.

• Template Effect: Utilizes the Na⁺ cation (from NaH) as a template to organize the acyclic polyether chain, significantly enhancing the yield of the 15-membered ring (1.7–2.2 Å cavity) over linear polymers.

• Atom Economy: Allows for the direct installation of the hydrophobic decyl tail during the ring-closing step if starting from the appropriate amine, or ensures robust ring formation via established ether chemistry.

Retrosynthetic Analysis & Mechanism

The synthesis relies on a double nucleophilic substitution (

). The alkoxide anions generated from N-decyldiethanolamine attack the electrophilic carbons of triethylene glycol ditosylate.

Mechanism:

• Deprotonation: Sodium hydride (NaH) deprotonates the hydroxyl groups of N-decyldiethanolamine.

• Templating: The resulting dialkoxide coordinates with the Na⁺ ion, pre-organizing the molecule into a pseudo-cyclic conformation.

• Cyclization: The coordinated dialkoxide attacks the ditosylate leaving groups of the polyethylene glycol chain, closing the ring.

Figure 1: Reaction pathway for the template-directed synthesis.

Critical Reagents & Safety Profile

Reagent	Role	CAS No.	Hazards (GHS)
N-Decyldiethanolamine	Nucleophilic Backbone	133-56-7 (Analog)	Irritant, Aquatic Toxicity
Triethylene Glycol Ditosylate	Electrophilic Linker	19249-03-7	Skin Sensitizer, Irritant
Sodium Hydride (60% in oil)	Base	7647-01-0	Pyrophoric , Water-Reactive
Tetrahydrofuran (THF)	Solvent	109-99-9	Flammable, Peroxide Former
N-Decyl-Monoaza-15-Crown-5	Product	N/A	Toxic if absorbed , Ionophore

Safety Warning: Crown ethers are phase-transfer catalysts that can transport toxins across the skin barrier. Always wear double nitrile gloves and work in a fume hood. NaH releases hydrogen gas; ensure adequate venting.

Experimental Protocol

Pre-requisites[2]

• Glassware: Oven-dried 500 mL 3-neck round-bottom flask (RBF), reflux condenser, pressure-equalizing addition funnel.

• Atmosphere: Dry Nitrogen (

  ) or Argon ( ).

• Solvent Prep: Distill THF over Na/benzophenone to remove water and peroxides immediately before use.

Step-by-Step Synthesis

Step 1: Preparation of the Alkoxide (Template Formation)

• Place NaH (60% dispersion in mineral oil, 2.4 g, 60 mmol, 4.0 eq) in the 3-neck RBF.

• Wash NaH three times with dry hexane (10 mL each) under inert gas to remove mineral oil. Decant the hexane carefully.

• Add dry THF (150 mL) to the flask. Stir to create a suspension.

• Dissolve N-decyldiethanolamine (3.68 g, 15 mmol, 1.0 eq) in dry THF (20 mL).

• Add the amine solution dropwise to the NaH suspension at 0°C (ice bath) over 15 minutes. Caution:

  gas evolution.

• Allow the mixture to warm to room temperature (RT) and stir for 1 hour. The solution typically turns slightly cloudy/yellow as the dialkoxide forms and coordinates Na⁺.

Step 2: The Williamson Cyclization

• Dissolve Triethylene glycol ditosylate (6.88 g, 15 mmol, 1.0 eq) in dry THF (50 mL).

• Transfer this solution to the addition funnel.

• Heat the reaction mixture to a gentle reflux (66°C) .

• Add the ditosylate solution very slowly (dropwise) over a period of 4–6 hours .

  • Note: High dilution conditions and slow addition are critical to favor intramolecular cyclization over intermolecular polymerization.

• After addition is complete, continue refluxing for 12–18 hours .

Step 3: Work-up

• Cool the reaction mixture to 0°C.

• Quench excess NaH by careful, dropwise addition of methanol (5 mL) followed by water (10 mL) .

• Evaporate the THF under reduced pressure (Rotavap).

• Dissolve the residue in Dichloromethane (DCM, 100 mL) and wash with water (3 x 50 mL) .

  • Note: The product is an amine; the aqueous phase should be basic (pH > 10) to keep the amine deprotonated and in the organic layer.

• Dry the organic layer over anhydrous

  , filter, and concentrate to yield the crude oil.

Purification

The crude product often contains unreacted diol, linear polymers, and tosylate salts.

• Column Chromatography: Silica gel (230-400 mesh).

• Eluent: Start with 100% DCM, then graduate to DCM:Methanol (95:5 to 90:10).

• TLC Visualization: Use Iodine (

  ) vapor or Dragendorff’s reagent (orange spot for amines/crowns).

• Yield: Typical isolated yields range from 35% to 55% .

Characterization & QC Parameters

Verify the structure using the following spectroscopic markers.

Technique	Parameter	Expected Signal	Structural Assignment
1H NMR	0.88 ppm (t)	3H	Terminal of decyl chain
1.25 ppm (m)	~14H	Bulk methylene of decyl chain
2.50 ppm (t)	2H	(chain attachment)
2.75 ppm (t)	4H	(ring protons)
3.60-3.65 ppm (m)	16H	(ether ring protons)
13C NMR	54-55 ppm	Signal	carbons
69-71 ppm	Signal	carbons (Crown ether motif)
Mass Spec	ESI (+)	[M+H]+	Calc: ~360.3; Obs: ~360.3

Troubleshooting & Optimization

Problem: Low Yield / Polymerization

• Cause: Concentration of reagents is too high, favoring intermolecular reaction.

• Solution: Increase the volume of THF. Use a syringe pump to add the ditosylate over 8-10 hours.

Problem: Incomplete Cyclization

• Cause: "Template Effect" failure.

• Solution: Ensure you are using NaH . Potassium bases (t-BuOK) are larger (1.38 Å) and template 18-crown-6 rings better than 15-crown-5 rings. Sodium (1.02 Å) is the ideal template for 15-crown-5.

Problem: Product stuck in aqueous phase

• Cause: Protonation of the nitrogen.

• Solution: Ensure the aqueous wash is pH > 10. If necessary, add small amounts of NaOH to the water during extraction.

References

• Gokel, G. W., et al. "Synthesis of N-substituted monoaza-15-crown-5 lariat ethers." Organic Syntheses, Coll.[1] Vol. 8, p.152 (1993).

• Maeda, H., et al. "Synthesis of Monoaza Crown Ethers from N,N-Di[oligo(oxyalkylene)]amines and Oligoethylene Glycol Di(p-toluenesulfonates)." Bulletin of the Chemical Society of Japan, 1983, 56(1), 212-218.

• Bradshaw, J. S., et al. "Aza-crown macrocycles." The Chemistry of Heterocyclic Compounds, Wiley-Interscience, 1993.

• Master Organic Chemistry. "The Williamson Ether Synthesis."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes & Protocols: N-decyl-monoaza-15-crown-5 as a High-Performance Phase Transfer Catalyst in Organic Solvents

Introduction: Overcoming Phase Immiscibility in Modern Synthesis

Phase Transfer Catalysis (PTC) is a powerful methodology in synthetic organic chemistry that resolves the challenge of reacting chemical species located in different, immiscible phases.[1] Typically, this involves an aqueous or solid phase containing an inorganic nucleophile and an organic phase containing the substrate. The phase transfer catalyst acts as a shuttle, transporting the reactant from the aqueous/solid phase into the organic phase where the reaction can proceed efficiently.[1][2]

This guide focuses on N-decyl-monoaza-15-crown-5 , a specialized lariat ether designed for superior performance as a phase transfer catalyst. Its structure uniquely combines two critical features:

• A monoaza-15-crown-5 headgroup : This macrocyclic polyether provides a hydrophilic cavity (diameter approx. 1.7–2.2 Å) ideally sized for complexing with key cations like Sodium (Na⁺) and Potassium (K⁺).[3] The nitrogen atom within the ring offers a key site for functionalization.

• A lipophilic N-decyl tail : This long alkyl chain imparts high solubility in nonpolar and low-polarity organic solvents (e.g., toluene, dichloromethane), ensuring the catalyst and its complexed cation remain partitioned in the organic phase where the reaction occurs.

This combination makes N-decyl-monoaza-15-crown-5 a highly effective catalyst for a range of transformations, including nucleophilic substitutions, oxidations, and alkylations, by solubilizing inorganic salts in organic media.[4][5]

Physicochemical Properties & Handling

Proper handling and storage are paramount for ensuring the catalyst's longevity and performance.

Property	Value / Description	Source(s)
IUPAC Name	1-decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane	N/A
Molecular Formula	C₁₈H₃₇NO₄	N/A
Molecular Weight	331.5 g/mol	N/A
Appearance	Typically a colorless to pale yellow viscous liquid or oil.	[3]
Solubility	Miscible with a wide range of organic solvents (DCM, Chloroform, Toluene, THF). Limited solubility in water.	[6]
Stability & Storage	Hygroscopic; sensitive to moisture. Store under an inert atmosphere (e.g., Argon or Nitrogen) in a tightly sealed container in a cool, dry place.	[3][6]
Incompatibilities	Strong oxidizing agents and strong acids.	[3][7]

Safety Precautions: Crown ethers as a class should be handled with care.[2]

• Handling: Work in a well-ventilated fume hood.[8] Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including safety goggles, nitrile or butyl rubber gloves, and a lab coat.[6]

• Exposure: Avoid inhalation of vapors or mists.[6] In case of contact, flush the affected area with copious amounts of water. If inhaled, move to fresh air.[9]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[9]

Mechanism of Action: Cation Encapsulation and Anion Activation

The efficacy of N-decyl-monoaza-15-crown-5 stems from its ability to complex an alkali metal cation (M⁺), transport the associated anion (X⁻) into the organic phase, and present a highly reactive, "naked" anion to the organic substrate (R-Y).

The catalytic cycle can be visualized as follows:

Caption: Phase Transfer Catalysis cycle of N-decyl-monoaza-15-crown-5.

The key mechanistic steps are:

• Cation Complexation: The crown ether portion of the catalyst selectively binds with the cation (e.g., K⁺) of an inorganic salt (e.g., KMnO₄) at the phase interface.

• Ion Pair Extraction: The lipophilic decyl tail pulls the entire ion pair, [Catalyst-K]⁺MnO₄⁻, from the aqueous/solid phase into the bulk organic solvent.

• Anion Activation: In the low-polarity organic solvent, the anion (MnO₄⁻) is poorly solvated and its ionic association with the large, shielded cation is weak. This results in a highly reactive, "naked" anion.

• Reaction: The activated anion reacts with the organic substrate at a much faster rate than would be possible without the catalyst.

• Catalyst Regeneration: After the reaction, the catalyst releases the new inorganic salt (e.g., M⁺Y⁻) and diffuses back to the interface to begin another cycle.

Application Protocol 1: Nucleophilic Substitution

Reaction: Williamson Ether Synthesis between 1-bromooctane and solid potassium phenoxide. This reaction is classically slow due to the insolubility of the solid salt in the organic reactant.

Materials:

• 1-bromooctane

• Potassium phenoxide (solid)

• N-decyl-monoaza-15-crown-5

• Toluene (anhydrous)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, heating mantle, and reflux condenser.

Step-by-Step Protocol:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add potassium phenoxide (1.32 g, 10 mmol).

• Reagent Addition: Add toluene (40 mL) and 1-bromooctane (1.73 mL, 10 mmol).

• Catalyst Loading: Add N-decyl-monoaza-15-crown-5 (0.166 g, 0.5 mmol, 5 mol%).

• Reaction: Heat the mixture to 90 °C with vigorous stirring. The solid potassium phenoxide should gradually be consumed.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Add 20 mL of deionized water and transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Wash the organic layer sequentially with 1 M NaOH (2 x 20 mL), water (20 mL), and brine (20 mL).

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product, octyl phenyl ether.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Performance Data:

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	0	Toluene	90	24	< 5
2	1	Toluene	90	10	~75
3	5	Toluene	90	5	> 95
4	5	Dichloromethane	40 (reflux)	8	~88

Application Protocol 2: Permanganate Oxidation

Reaction: Oxidation of α-pinene to pinonic acid using solid potassium permanganate. This is a classic example of a solid-liquid PTC reaction where the oxidant is solubilized in the organic phase.

Materials:

• α-pinene

• Potassium permanganate (KMnO₄, fine powder)

• N-decyl-monoaza-15-crown-5

• Dichloromethane (DCM)

• Sodium bisulfite (NaHSO₃) solution (10% w/v)

• Hydrochloric acid (1 M HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Protocol:

• Setup: In a 250 mL three-necked flask fitted with a mechanical stirrer, thermometer, and dropping funnel, suspend finely powdered KMnO₄ (6.32 g, 40 mmol) in dichloromethane (100 mL).

• Catalyst Addition: Add N-decyl-monoaza-15-crown-5 (0.33 g, 1 mmol, 5 mol% relative to substrate). Stir vigorously for 15 minutes. The solvent should take on a slight purple hue as the [Catalyst-K]⁺MnO₄⁻ complex forms.

• Substrate Addition: Dissolve α-pinene (2.72 g, 20 mmol) in 20 mL of DCM and add it dropwise to the stirred suspension over 30 minutes, maintaining the temperature below 25 °C.

• Reaction: Continue to stir the mixture vigorously at room temperature. The purple color will gradually fade, and a brown precipitate of MnO₂ will form.

• Monitoring: Monitor the disappearance of the α-pinene starting material by GC. The reaction is typically complete in 8-12 hours.

• Quenching: Cool the mixture in an ice bath. Cautiously destroy the excess KMnO₄ and MnO₂ by adding 10% sodium bisulfite solution until the mixture becomes colorless.

• Work-up: Acidify the aqueous layer with 1 M HCl to a pH of ~2 to protonate the pinonic acid.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 30 mL).

• Drying and Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield crude pinonic acid.

General Experimental Workflow & Troubleshooting

A typical workflow for a PTC reaction using N-decyl-monoaza-15-crown-5 is outlined below.

Caption: General experimental workflow for a PTC reaction.

Troubleshooting Guide:

Problem	Possible Cause(s)	Suggested Solution(s)
No or Slow Reaction	- Inactive catalyst (moisture contamination).- Insufficient catalyst loading.- Poor stirring (low interfacial area).- Solid reactant is not a fine powder.	- Ensure catalyst was stored properly under inert gas.- Increase catalyst loading to 5-10 mol%.- Increase stirring rate to create a fine emulsion/suspension.- Grind the solid salt into a fine powder before use.
Low Yield	- Incomplete reaction.- Side reactions (e.g., elimination).- Product loss during work-up.	- Increase reaction time or temperature.- Lower reaction temperature; consider a less polar solvent.- Perform extractions carefully; ensure correct pH during washes.
Difficulty Removing Catalyst	The lipophilic tail can make the catalyst persistent in the product.	- Perform multiple aqueous washes.- A more polar solvent during chromatography may be needed.- Consider using a polymer-supported version if available for easy filtration.

References

• Anelli, P. L., Czech, B., Montanari, F., & Quici, S. (n.d.). Reaction mechanism and factors influencing phase-transfer catalytic activity of crown ethers bonded to a polystyrene matrix. Journal of the American Chemical Society.

• Bako, P., et al. (2021). Synthesis of Novel Crown Ether-Squaramides and Their Application as Phase-Transfer Catalysts. MDPI. Retrieved from [Link]

• Zhang, P., et al. (n.d.). Aza-crown ether locked on polyethyleneimine: solving the contradiction between transfection efficiency and safety during in vivo gene delivery. Chemical Communications (RSC Publishing). Retrieved from [Link]

• Bako, P., et al. (2021). Synthesis of Novel Crown Ether-Squaramides and Their Application as Phase-Transfer Catalysts. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). 15-Crown-5. Retrieved from [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• (2026, January 28). Exploring the Chemistry of 15-Crown-5: Properties, Synthesis, and Applications. Retrieved from [Link]

• Bako, P., et al. (2025, October 15). Synthesis of Novel Crown Ether-Squaramides and Their Application as Phase-Transfer Catalysts. ResearchGate. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). crown ether(phase transfer catalyst) concentration effect on kinetics and product yield in the reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). 15-Crown-5. PubChem. Retrieved from [Link]

• Bako, P., et al. (2021). Carbohydrate-Based Azacrown Ethers in Asymmetric Syntheses. MDPI. Retrieved from [Link]

• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: 18-Crown-6-ether. Retrieved from [Link]

• (n.d.). Facile synthesis of monoaza crown ethers. RSC Publishing. Retrieved from [Link]

• Tanaka, H., et al. (2021). Photoswitchable Chiral Phase Transfer Catalyst. ACS Catalysis. Retrieved from [Link]

• Orbán, I., et al. (2023). d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Crown ether derived from D-glucose as an efficient phase-transfer catalyst for the enantioselective Michael addition of malonates to enones. Retrieved from [Link]

• Lee, J. C. (n.d.). SYNTHESIS OF NOVEL CROWN ETHER COMPOUNDS AND lONOMER MODIFICATION OF NAFION. Retrieved from [Link]

• Orbán, I., et al. (2023). (PDF) d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. ResearchGate. Retrieved from [Link]

• Orbán, I., et al. (2023). d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. MDPI. Retrieved from [Link]

• Taylor & Francis. (n.d.). 15-crown-5 – Knowledge and References. Retrieved from [Link]

• Fabbrizzi, L., et al. (2000). Interactions of metal ions with monoaza crown ethers A15C5 and A18C6 carrying dansyl fluorophore as pendant in acetonitrile solution. PubMed. Retrieved from [Link]

• Tu, W., et al. (n.d.). Multifunctional metal-based catalysts for selective oxidation of small molecules. Chemical Communications (RSC Publishing). Retrieved from [Link]

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Transport of alkali metal cations across liquid membranes using N-decyl-aza-15-crown-5

Application Note: Optimized Transport of Alkali Metal Cations via N-Decyl-Aza-15-Crown-5 Liquid Membranes

Executive Summary

This technical guide details the protocol for utilizing N-decyl-aza-15-crown-5 as a neutral carrier for the selective transport of alkali metal cations (specifically Na⁺) across liquid membranes. Unlike simple crown ethers, the N-decyl modification provides essential lipophilicity, anchoring the carrier within the organic membrane phase and preventing leaching into aqueous source/receiving phases. This guide covers the preparation of Bulk Liquid Membranes (BLM) and Supported Liquid Membranes (SLM), kinetic analysis, and critical troubleshooting for maximizing cation flux and selectivity.

Introduction & Mechanistic Insight

The Carrier: N-Decyl-Aza-15-Crown-5

The separation of alkali metal cations (Li⁺, Na⁺, K⁺) is governed by the size-match principle. The 15-crown-5 cavity (diameter ~1.7–2.2 Å) is sterically complementary to the sodium ion (Na⁺ ionic diameter ~1.9 Å), resulting in high Na⁺ selectivity over Li⁺ (too small, high hydration energy) and K⁺ (too large, ~2.66 Å).

• Why "Aza"? The nitrogen substitution allows for the covalent attachment of side chains without significantly disrupting the cavity geometry.

• Why "Decyl"? A native 15-crown-5 molecule is partially water-soluble. In a liquid membrane system, it would partition into the aqueous phase, halting transport. The 10-carbon (decyl) alkyl chain renders the molecule highly lipophilic (hydrophobic), locking it effectively within the organic membrane phase (chloroform, dichloromethane, or NPOE).

Transport Mechanism

The transport follows a carrier-mediated diffusion mechanism. The process is driven by the concentration gradient of the metal salt and, critically, the presence of a lipophilic counter-anion (e.g., Picrate, Perchlorate) to maintain electroneutrality in the organic phase.

Key Steps:

• Extraction: At the Source/Membrane interface, the carrier captures the cation (M⁺) and a counter-anion (A⁻) from the aqueous phase, forming a neutral ternary complex [Carrier-M⁺-A⁻].

• Diffusion: The complex diffuses across the bulk organic membrane.

• Stripping: At the Membrane/Receiving interface, the complex dissociates, releasing M⁺ and A⁻ into the receiving phase (often pure water or a stripping agent).

• Back-Diffusion: The free carrier diffuses back to the source interface to repeat the cycle.

Figure 1: Schematic of the coupled counter-ion transport mechanism across the liquid membrane.

Experimental Protocols

Protocol A: Bulk Liquid Membrane (BLM) Transport

Best for: Kinetic characterization, determining selectivity coefficients, and initial feasibility studies.

Reagents & Equipment:

• Carrier: N-decyl-aza-15-crown-5 (1.0 mM to 10 mM in organic solvent).

• Membrane Solvent: Chloroform (CHCl₃) or Dichloromethane (DCM). Note: CHCl₃ is preferred for U-tubes due to density > water.

• Source Phase: Metal Picrate salts (Na-Picrate, K-Picrate) or Metal Chlorides mixed with Picric Acid.

• Receiving Phase: Deionized water (18.2 MΩ·cm).

• Apparatus: Glass U-tube (approx. 20 mm diameter) or Schulman Bridge cell.

• Stirring: Miniature magnetic stir bars (synchronous stirring is critical).

Step-by-Step Procedure:

• Preparation of Source Phase: Dissolve the metal salt (e.g.,

  M NaCl) and picric acid ( M) in deionized water. Adjust pH to 7.0 using TRIS buffer if necessary.

• Preparation of Membrane Phase: Dissolve N-decyl-aza-15-crown-5 in Chloroform to reach a concentration of

  M.

• Loading the Cell:

  • Carefully pipette 15 mL of the Membrane Phase into the bottom of the U-tube. Ensure no air bubbles are trapped.

  • Slowly layer 10 mL of the Source Phase into the left arm.

  • Slowly layer 10 mL of the Receiving Phase (pure DI water) into the right arm.

  • Tip: Tilt the tube slightly and let the aqueous phases slide down the glass wall to prevent emulsification at the interface.

• Initiation: Start stirring both aqueous phases at 200 RPM. Ensure the organic phase is not effectively stirred to maintain a quiescent interface, or stir the organic phase gently if using a Schulman bridge. Standard U-tube relies on diffusion through the bulk; stirring the interfaces accelerates kinetics.

• Sampling: At defined intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw 100 µL from the Receiving Phase.

• Quantification: Analyze cation concentration using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP-MS). For Picrate counter-ion tracking, use UV-Vis spectroscopy at 355 nm.

Protocol B: Supported Liquid Membrane (SLM) Transport

Best for: High-throughput separation, industrial simulation, and higher flux applications.

Reagents & Equipment:

• Support: Porous PTFE or Polypropylene membrane (e.g., Celgard 2500, pore size 0.04 µm, porosity 45%).

• Solvent: 2-Nitrophenyl octyl ether (NPOE) or o-Dichlorobenzene (low volatility solvents are required for SLM stability).

• Apparatus: Franz diffusion cell or a two-compartment permeation cell.

Step-by-Step Procedure:

• Membrane Impregnation:

  • Prepare a 10 mM solution of N-decyl-aza-15-crown-5 in NPOE.

  • Immerse the porous support in the solution for 1 hour.[1]

  • Vacuum Assist: Apply a gentle vacuum for 5 minutes to ensure pore filling.

  • Remove membrane and gently blot excess solvent with filter paper.

• Cell Assembly: Clamp the impregnated membrane between the Source and Receiving compartments.

• Operation:

  • Fill Source chamber with Metal Salt solution.

  • Fill Receiving chamber with DI water.

  • Stir both chambers at 600 RPM to minimize the aqueous boundary layer (Nernst diffusion layer).

• Sampling: Withdraw aliquots from the receiving phase periodically for analysis.

Data Analysis & Validation

Calculating Flux (J)

The cation flux (

) is calculated using the linear slope of the concentration vs. time curve in the steady-state region.

• : Flux (mol · m⁻² · s⁻¹)
• : Volume of receiving phase (L)
• : Effective membrane area (m²)
• : Rate of concentration change in receiving phase (mol/L/s)

Determining Selectivity

Selectivity is defined as the ratio of fluxes between two competing ions (e.g., Na⁺ vs K⁺) under identical conditions.

Expected Performance Metrics:

Parameter	Typical Value	Notes

| Na⁺ Flux |

mol/m²/s | Dependent on carrier conc. | | Na⁺/K⁺ Selectivity | 5.0 - 15.0 | 15-crown-5 prefers Na⁺ | | Na⁺/Li⁺ Selectivity | > 20.0 | Li⁺ hydration shell inhibits transport | | Membrane Stability | > 48 hours (BLM) | SLM may degrade faster due to leaching |

Troubleshooting & Optimization

Issue 1: Low Flux

• Cause: High viscosity of the membrane solvent or insufficient carrier concentration.

• Solution: Switch to a lower viscosity solvent (e.g., mix NPOE with Dodecane) or increase carrier concentration up to 0.1 M (saturation limit).

• Check: Ensure the counter-ion (Picrate/Perchlorate) is present in the source phase. Neutral carriers cannot transport cations efficiently without a lipophilic anion.

Issue 2: Loss of Selectivity

• Cause: Membrane leakage (water channels forming) or carrier leaching.

• Solution: For SLM, use a more hydrophobic support (PTFE). Verify the synthesis of N-decyl-aza-15-crown-5 to ensure the alkyl chain is intact (NMR verification).

Issue 3: Emulsion Formation

• Cause: Excessive stirring speed at the interface.

• Solution: Reduce stirring speed. In U-tubes, ensure the magnetic bar does not hit the interface.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for liquid membrane transport characterization.

References

• Transport Studies of Alkali Metal Ions Using Crown Ethers. Source: International Journal of Advanced Multidisciplinary Research Studies and Development. Context: General protocols for BLM and PIM transport using crown ether derivatives.

• Chemical Separations with Liquid Membranes: An Overview. Source: ACS Symposium Series. Context: Detailed configurations for BLM and SLM, including carrier design and kinetics.

• 15-Crown-5 Properties and Selectivity. Source: Wikipedia / Chemical Data. Context: Structural data confirming Na+ selectivity and cavity dimensions.[2]

• Theoretical Investigation of Aza-Crown Ether Selectivity. Source: MDPI (Molecules). Context: Computational analysis of binding energies between aza-crowns and alkali metals.

• Membrane Flux Calculations and Definitions. Source: University of Tennessee / EPA Guidance. Context: Standard equations for calculating flux (J) in membrane systems.[3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.utk.edu [web.utk.edu]

Application Note: Formulation of Ion-Selective Optodes Using Lipophilic Aza-Crown Ethers

Abstract & Introduction

The transition from potentiometric sensing (Ion-Selective Electrodes, ISEs) to optical sensing (Optodes) represents a paradigm shift in high-throughput screening and intracellular imaging. While ISEs measure a zero-current potential, bulk optodes rely on a thermodynamic equilibrium that results in a change in absorbance or fluorescence.

This guide details the formulation of cation-selective optodes utilizing lipophilic aza-crown ethers as neutral ionophores. Aza-crowns offer distinct advantages over oxygen-only crowns: the nitrogen heteroatom allows for easy covalent modification with lipophilic side chains (preventing leaching) and tuning of binding affinity via substituent effects.

Scope

This document provides a validated protocol for:

• Theory: Understanding the ion-exchange mechanism.

• Formulation: Preparation of the PVC-based sensing matrix.

• Characterization: Determining the dynamic response range and selectivity.

Theoretical Basis: The Ion-Exchange Mechanism

Unlike surface-based sensors, bulk optodes function via the co-extraction or ion-exchange of ions into the bulk of a polymeric film (typically plasticized PVC).

For a cation-selective optode using a neutral ionophore (L) and a proton-selective chromoionophore (C), the mechanism is a competitive ion-exchange process. As the target metal ion (

) enters the membrane to complex with the aza-crown, a proton ( ) is expelled from the chromoionophore to the aqueous phase to maintain electroneutrality within the membrane.

The Equilibrium Equation:

Where:

• : Lipophilic Aza-Crown Ether (Neutral Ionophore).
• : Chromoionophore (H+-selective indicator, e.g., ETH 5294).
• : Lipophilic Anionic Site (e.g., Borate salt). Note: is essential to provide counter-ions for the charged species ( or ) inside the membrane.

The signal (absorbance or fluorescence) depends on the degree of protonation (

) of the chromoionophore. The response function follows a sigmoidal curve described by:

Visualization: Mechanistic Pathway

Figure 1: Ion-exchange mechanism. The entry of target ion I+ forces the deprotonation of the dye, changing its optical properties.

Materials & Selection Criteria

The success of an optode formulation relies on the "Lipophilicity Rule." All components must be highly lipophilic to prevent leaching into the aqueous sample, which causes signal drift.

Component	Function	Recommended Material	Selection Logic
Ionophore	Target Recognition	Lipophilic Aza-Crown Ether (e.g., N-benzyl-diaza-18-crown-6)	Nitrogen allows attachment of hydrophobic tails. Ring size determines selectivity (e.g., 18-crown-6 for K+/Pb2+).
Chromoionophore	Signal Transducer	ETH 5294 (Nile Blue deriv.) or ETH 2439	Must have a pKa close to the working pH. ETH 5294 is excellent for neutral pH work.
Ionic Additive	Charge Balance	NaTFPB or KTpClPB (Tetrakis(phenyl)borates)	Critical: Must be bulky and lipophilic to prevent ion-pairing. Ensures Donnan exclusion.
Polymer Matrix	Physical Support	High Molecular Weight PVC	Provides mechanical stability.
Plasticizer	Solvent Domain	DOS (Bis(2-ethylhexyl)sebacate) or o-NPOE	DOS: Low dielectric constant (lipophilic ions). o-NPOE: High dielectric constant (polar ions).

Protocol: Membrane Fabrication

Safety Note: Tetrahydrofuran (THF) is flammable and forms peroxides. Work in a fume hood.

Step 1: The "Cocktail" Preparation

The molar ratios are critical. A standard starting ratio is Ionophore : Additive : Dye

2 : 1 : 0.5 . The additive must never exceed the ionophore concentration.

Reagents for 100 mg Total Membrane Mass:

• Ionophore (Aza-Crown): 10–20 mmol/kg (approx. 1.0 – 2.0 mg)

• Chromoionophore (ETH 5294): 5–10 mmol/kg (approx. 0.5 mg)

• Additive (NaTFPB): 5–10 mmol/kg (approx. 0.6 mg)[1]

  • Note: Ensure molar amount of Additive > Dye but < Ionophore.

• PVC (High MW): 33 mg[2]

• Plasticizer (DOS): 66 mg

Procedure:

• Weigh the PVC and Plasticizer into a 4 mL glass vial.

• Add the Ionophore, Chromoionophore, and Additive.[3]

• Add 1.0 mL of freshly distilled THF .

• Vortex vigorously for 5 minutes until the solution is perfectly clear. Any turbidity indicates undissolved PVC or salt.

Step 2: Casting[4]

• Substrate: Use circular quartz plates or dust-free glass slides (12 mm diameter).

• Spin Coating (Recommended): Place the slide on a spin coater. Dispense 20-50

  L of the cocktail. Spin at 1500 RPM for 30 seconds.

• Drop Casting (Alternative): Place the slide in a solvent-saturated chamber (e.g., a petri dish with a small beaker of THF inside). Deposit 50

  L of cocktail. Cover immediately.

  • Why? Slow evaporation prevents surface skinning and heterogeneity.

• Drying: Allow membranes to dry in ambient air (dark) for 4 hours, then under vacuum for 1 hour to remove trace solvent.

Protocol: Sensor Characterization

Experimental Setup

• Instrument: UV-Vis Spectrophotometer (Transmission mode) or Fluorescence Plate Reader.

• Flow Cell: A flow-through cell is preferred to prevent "carry-over" between concentrations.

Workflow: Measuring the Response Function

Figure 2: Step-by-step characterization workflow.

Procedure

• Conditioning: Immerse the optode film in a buffer solution (e.g., 10 mM Tris-HCl, pH 7.4) without the target ion for 15 minutes. This establishes the protonation state of the dye.

• Calibration: Prepare a serial dilution of the target ion (e.g.,

  M to M) in the same buffer background.

• Measurement:

  • Place film in the flow cell.

  • Record the spectrum (Absorbance peak of the protonated dye vs. deprotonated dye).

  • Expose to increasing concentrations of the target ion. Allow 3–5 minutes equilibration for each step.

• Normalization: Calculate the degree of deprotonation (

  ) for each concentration:
  • : Absorbance at current concentration.
  • : Absorbance of fully protonated form (low pH or no metal).
  • : Absorbance of fully deprotonated form (high pH or high metal).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Slow Response Time (>10 min)	Membrane too thick or low diffusion coeff.	Spin coat thinner films (<2 m). Switch plasticizer (DOS is less viscous than NPOE).
Leaching (Signal Drift)	Components not lipophilic enough.	Use aza-crowns with longer alkyl chains (e.g., C12-C18 tails).
Poor Sensitivity (Slope)	Incorrect Additive/Dye ratio.	Ensure . If is too low, the exchange is hindered.
Anion Interference	Sample contains lipophilic anions (e.g., SCN-, ClO4-).	These anions co-extract, disrupting the equilibrium. Use a buffer with hydrophilic anions (Cl-, SO4 2-).

References

• Bakker, E., et al. (1997).[4] Carrier-Based Ion-Selective Electrodes and Bulk Optodes.[4] 1. General Characteristics.[4] Chemical Reviews. Link

• Bühlmann, P., Pretsch, E., & Bakker, E. (1998).[4] Carrier-Based Ion-Selective Electrodes and Bulk Optodes.[4] 2. Ionophores for Potentiometric and Optical Sensors.[4] Chemical Reviews. Link

• Xie, X., & Bakker, E. (2014). pH Independent Nano-Optode Sensors Based on Exhaustive Ion-Selective Nanospheres. Analytical Chemistry.[5][4][6][7][8] Link

• Morf, W. E., et al. (1990). Mechanisms, possibilities and limitations of carrier-based ion sensors. Pure and Applied Chemistry. Link

• Sigma-Aldrich. Selectophore™ Grade Reagents for Ion-Selective Electrodes and Optodes.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Frontiers | Innovations in ion-selective optodes: a comprehensive exploration of modern designs and nanomaterial integration [frontiersin.org]
• 4. ‪Eric Bakker‬ - ‪Google Scholar‬ [scholar.google.com]
• 5. mdpi.com [mdpi.com]
• 6. The new wave of ion-selective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Covalent Attachment of Molecularly Thin PVC Membrane by Click Chemistry for Ionophore-Based Ion Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ir.ucc.edu.gh [ir.ucc.edu.gh]

Technical Notes & Optimization

Improving yield of N-decyl-monoaza-15-crown-5 synthesis using template effect

Topic: Improving yield of N-decyl-monoaza-15-crown-5 synthesis using template effect Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals

Subject: Optimization of N-decyl-monoaza-15-crown-5 via Template Effect

Ticket ID: MACRO-15C5-DEC Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Template Effect Strategy

You are encountering yield issues in the synthesis of N-decyl-monoaza-15-crown-5 . In standard high-dilution macrocyclizations, entropy disfavors ring closure, leading to linear polymerization.

To correct this, we must transition your protocol from a purely kinetic "high dilution" approach to a thermodynamically assisted "Template Effect" protocol . By introducing a metal cation (specifically Na⁺ ) that fits the cavity size of the target 15-crown-5 ring (1.7–2.2 Å), we pre-organize the linear precursor around the ion. This brings the reactive chain ends into proximity, significantly lowering the entropic barrier to cyclization.

The Mechanism: Why Na⁺ is Non-Negotiable

The success of this synthesis relies on the "Lock and Key" fit between the cation and the polyether chain.

• Target Cavity: 15-Crown-5 (approx.[1][2][3] 1.7 – 2.2 Å diameter).

• Template Ion: Sodium (Na⁺) (approx.[4] 1.90 Å diameter).

• Mismatch Risks:

  • Lithium (Li⁺): Too small (~1.2 Å). It coordinates tightly but distorts the geometry, favoring 12-crown-4 byproducts.

  • Potassium (K⁺): Too large (~2.66 Å). It sits "perched" on top of the ring rather than nesting inside, failing to pull the ends together effectively (better for 18-crown-6).

Visualizing the Template Mechanism

The following diagram illustrates how the Sodium ion acts as a transient scaffold, organizing the Tetraethylene glycol ditosylate chain to facilitate the nucleophilic attack by the Decylamine.

Figure 1: The kinetic template effect mechanism. The Na+ ion (yellow) coordinates with the ether oxygens, bending the linear chain to bring the electrophilic carbons (tosylates) close to the nucleophilic nitrogen.

Optimized Experimental Protocol

Objective: Synthesis of N-decyl-monoaza-15-crown-5 via Na⁺ templated cyclization. Reaction Type: [1+1] Cyclization (Primary Amine + Di-tosylate).

Reagents & Setup

Component	Specification	Role
Nucleophile	Decylamine (1.0 eq)	Nitrogen donor source.
Electrophile	Tetraethylene glycol di-p-tosylate (1.0 eq)	Ether backbone with leaving groups.
Base/Template	Sodium Carbonate (Na₂CO₃) (3.0 eq)	Dual role: Neutralizes TsOH and provides Na⁺ template.
Solvent	Acetonitrile (MeCN) (Anhydrous)	Aprotic, polar enough to dissolve the template salt but supports SN2.
Catalyst (Optional)	Sodium Iodide (NaI) (0.1 eq)	Finkelstein exchange (TsO -> I) to increase reactivity.

Step-by-Step Methodology

• Preparation of Template Suspension:

  • In a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend finely powdered, anhydrous Na₂CO₃ (30 mmol) in anhydrous Acetonitrile (150 mL).

  • Note: Do not use Potassium Carbonate (K₂CO₃) as it will template the formation of 18-membered rings or oligomers.

• Reagent Addition (Pseudo-High Dilution):

  • Dissolve Decylamine (10 mmol) and Tetraethylene glycol di-tosylate (10 mmol) in separate 50 mL portions of MeCN.

  • Heat the Na₂CO₃ suspension to reflux.

  • Using two syringe pumps or addition funnels, add both the amine and the ditosylate solutions dropwise to the refluxing suspension simultaneously over 8–12 hours .

  • Why: Even with the template effect, keeping instantaneous concentration low prevents intermolecular polymerization.

• Reaction Maintenance:

  • After addition is complete, continue refluxing for an additional 24 hours .

  • Monitor via TLC (Alumina plates recommended, as silica can degrade aza-crowns) or LC-MS.

• Workup & Demetallation:

  • Cool to room temperature. Filter off the inorganic salts (NaOTs, excess Na₂CO₃).

  • Evaporate the solvent under reduced pressure to obtain the crude oil.

  • Demetallation (Critical): The product is currently complexed with Na⁺. Dissolve the oil in CH₂Cl₂ and wash 3x with deionized water . The lipophilic N-decyl tail helps keep the crown in the organic phase while the Na⁺ salts partition into the water (though some equilibrium exists).

Troubleshooting & FAQs

Category A: Low Yield & Polymerization[4]

Q: My product is a viscous gum, and NMR shows broad peaks. What happened? A: You likely formed linear polymers.[4]

• Cause 1: Wrong Template. Did you use K₂CO₃ or KOH? Switch to Na₂CO₃ or NaOH.

• Cause 2: Concentration too high. Even with a template, if the concentration exceeds 0.05 M, intermolecular attack beats intramolecular ring closure.

• Solution: Increase solvent volume or slow down the addition rate.

Q: Can I use Sodium Hydride (NaH) instead of Carbonate? A: Yes, NaH is a stronger base and provides Na⁺. However, it requires strictly anhydrous conditions. If you use NaH, use THF as the solvent. Note that THF coordinates Na⁺ more strongly than MeCN, which might compete slightly with the crown precursor, but it generally works well.

Category B: Purification (The "NaSCN" Trick)

Q: Column chromatography is separating poorly. The product tails everywhere. A: Aza-crowns are basic and stick to acidic silica.

• Fix 1: Use Neutral Alumina instead of Silica Gel.

• Fix 2 (The Pro Tip): Complexation Purification.

  • Dissolve your crude oil in a minimum amount of warm Methanol.

  • Add a saturated solution of Sodium Thiocyanate (NaSCN) in Methanol.

  • Cool the mixture. The (N-decyl-monoaza-15-crown-5)•NaSCN complex often crystallizes out as a solid, leaving impurities in the mother liquor.

  • Filter the solid.[4]

  • Decompose: Dissolve the solid in CHCl₃ and wash extensively with water to remove the NaSCN, recovering the pure crown ether.

Category C: Reaction Engineering

Q: Why use Tosylate instead of Chloride? A: Tosylate is a better leaving group, allowing the reaction to proceed at a temperature (Refluxing MeCN ~82°C) where the template complex is stable. Chlorides often require higher temperatures (e.g., refluxing chlorobenzene) where the entropic penalty is higher.

Logic Flow: Troubleshooting Decision Tree

Follow this logic path to diagnose your current synthesis failure.

Figure 2: Diagnostic workflow for identifying yield bottlenecks in aza-crown synthesis.

References

• Gokel, G. W., & Korzeniowski, S. H. (1982).[5] Macrocyclic Polyether Syntheses. Springer-Verlag. (Foundational text on the template effect and cation-cavity matching).

• Bradshaw, J. S., et al. (1989). "Aza-Crown Macrocycles."[2][6] The Chemistry of Heterocyclic Compounds. Wiley.[7] (Detailed protocols for monoaza-crown synthesis).

• Kamali, M., Shockravi, A., et al. (2014). "Synthesis of new aza- and thia-crown ethers and their metal ion templates synthesis as model case study." Arkivoc, (iv), 242-251.[6] Link

• BenchChem Technical Support. (2025). "15-Crown-5 Synthesis and Purification Guide." (General purification protocols for 15-crown-5 derivatives). Link

• Bowsher, B. R., Rest, A. J., & Main, B. G. (1984).[8] "Template synthesis and ionophorous properties of substituted crown ethers towards alkali-metal ions." Journal of the Chemical Society, Dalton Transactions, 1421-1425.[8] Link

Sources

• 1. 15-Crown-5 - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 8. Template synthesis and ionophorous properties of substituted crown ethers towards alkali-metal ions - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Removing water and impurities from hygroscopic N-decyl-aza-15-crown-5 samples

Technical Support Center: N-decyl-aza-15-crown-5

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving common issues related to the hygroscopic nature and purity of N-decyl-aza-15-crown-5.

Frequently Asked Questions (FAQs)

Q1: My sample of N-decyl-aza-15-crown-5 appears oily and has absorbed water from the atmosphere. What is the quickest way to dry it for immediate use?

A: For rapid drying, high-vacuum desiccation is the most effective method.[1][2][3][4] Place your sample in a flask or vacuum desiccator and apply a high vacuum (<1 mmHg) for several hours. This lowers the boiling point of water, causing it to evaporate rapidly even at room temperature.[4] This method is preferred as it minimizes the risk of thermal degradation.

Q2: I suspect my N-decyl-aza-15-crown-5 is contaminated with impurities other than water. How can I confirm this?

A: ¹H and ¹³C NMR spectroscopy are powerful tools for assessing the purity of crown ethers.[5][6][7][8] Impurities will present as extra peaks in the spectrum. Comparing your spectrum to a reference spectrum of pure N-decyl-aza-15-crown-5 will help identify any contaminants.

Q3: Can I use standard chemical drying agents like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to dry my N-decyl-aza-15-crown-5 sample?

A: While common, these agents are not ideal for this compound. N-decyl-aza-15-crown-5 is a liquid/oil, and separating the drying agent after treatment can be difficult and lead to sample loss. Furthermore, the basic nitrogen atom in the aza-crown ether ring could potentially interact with acidic impurities on the surface of some drying agents. Vacuum-based methods are strongly recommended.

Q4: How can I accurately quantify the water content in my sample?

A: Karl Fischer titration is the gold standard for accurately determining water content in chemical samples.[9][10][11] This method is highly specific to water and can provide precise results even for low moisture levels.[11] Both volumetric and coulometric methods are available, with the choice depending on the expected water content.[9]

In-Depth Troubleshooting Guides

Problem: Significant Water Contamination

Symptoms:

• The sample appears cloudy or has formed a separate aqueous layer.

• ¹H NMR analysis shows a broad peak for water (typically around 1.5-4.7 ppm depending on the solvent and concentration).

Causality: N-decyl-aza-15-crown-5 is hygroscopic due to the presence of polar ether and amine functional groups, which readily form hydrogen bonds with atmospheric moisture.

Solution Workflow:

Caption: Decision workflow for drying N-decyl-aza-15-crown-5.

Problem: Suspected Non-Aqueous Impurities

Symptoms:

• The sample has an unusual color or odor.

• NMR analysis shows sharp peaks that do not correspond to the N-decyl-aza-15-crown-5 structure.

• Unexpected results in downstream applications (e.g., poor complexation, side reactions).

Causality: Impurities can arise from the synthesis process (e.g., unreacted starting materials, side products) or from degradation over time.

Solution: Purification by column chromatography or vacuum distillation is recommended. The choice depends on the nature of the impurity. For non-volatile impurities, vacuum distillation is highly effective. If impurities have similar boiling points, silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) is the preferred method.

Step-by-Step Protocols

Protocol 1: High-Vacuum Drying

This protocol is the primary recommended method for removing water from N-decyl-aza-15-crown-5.

Materials:

• Round-bottom flask or Schlenk flask

• High-vacuum pump (<1 mmHg)

• Cold trap (liquid nitrogen or dry ice/acetone)

• Magnetic stirrer and stir bar

Procedure:

• Place the N-decyl-aza-15-crown-5 sample into the flask with a magnetic stir bar.

• Connect the flask to a high-vacuum line equipped with a cold trap.

• Begin stirring to increase the surface area of the sample.

• Slowly open the flask to the vacuum. Be cautious of initial outgassing or bumping.

• Continue drying under high vacuum for at least 4-6 hours. For very wet samples, overnight drying may be necessary.[2]

• To stop, first close the valve to the flask, then turn off the vacuum pump to prevent oil backflow.

• Backfill the flask with an inert gas (e.g., nitrogen or argon) before opening it to the atmosphere.

Protocol 2: Purity Assessment by ¹H NMR

Procedure:

• Prepare a sample by dissolving a small amount (5-10 mg) of the dried N-decyl-aza-15-crown-5 in a deuterated solvent (e.g., CDCl₃, MeOD).

• Acquire a ¹H NMR spectrum.

• Analysis:

  • Water Peak: Check for a broad singlet. Its absence or significant reduction indicates successful drying.

  • Impurity Peaks: Look for any peaks that do not correspond to the decyl chain, the crown ether backbone, or the solvent.

  • Integration: Integrate the peaks corresponding to the compound and any impurity peaks to estimate the level of contamination.

Protocol 3: Quantitative Water Analysis by Karl Fischer Titration

This method provides the most accurate measure of water content.

Procedure:

• Set up the Karl Fischer titrator according to the manufacturer's instructions.

• Titrate the solvent in the titration vessel to a stable, anhydrous endpoint.[10]

• Accurately weigh a sample of the N-decyl-aza-15-crown-5 and quickly transfer it to the titration vessel.[10]

• Start the titration and record the volume of Karl Fischer reagent consumed to reach the endpoint.[12]

• Calculate the water content based on the reagent's known water equivalence factor.[12]

Method	Principle	Pros	Cons	Best For
High-Vacuum Drying	Lowers the boiling point of water, facilitating evaporation.[4]	Gentle, effective, removes volatiles.	Can be slow for large volumes.	Primary method for water removal.
Azeotropic Distillation	Forms a low-boiling azeotrope with a solvent (e.g., toluene) to remove water.[3]	Effective for stubborn water.	Requires heat, potential for degradation.	Difficult-to-dry samples.
Molecular Sieves	Adsorbs water into porous crystalline structures.	Simple to use.	Can be difficult to separate from oily samples.	Not recommended for this compound.

References

• Karl Fischer water content titration. 9

• Water Determination (Karl Fischer Method). 10

• Karl Fischer Titration Tips: Water Content Measurement. 11

• Determination of Water Content in Acids, Aqueous Using Karl Fischer Titration. 13

• Water Content Determination by Karl Fischer. 12

• Best Ways to Remove Water from Oil. 14

• Vacuum Desiccation. 1

• How to Eliminate Water from Oil and Extend Equipment Lifespan. 15

• Strategies for Removing Water from Oil. 16

• Removing Water and Particulate Contaminants from Oil. 17

• What does drying under vacuum at room temperature mean? 2

• Tips & Tricks: Drying Methods. 3

• What are some methods to dry organic solids? 18

• Vacuum drying. 4

• I want to remove moisture from the 18-crown-6 crown ether. Can anyone help me with the drying process? 19

• 18-Crown-6. 20

• Enantiodiscrimination Using a Chiral Crown Ether as a Chiral Solvating Agent Using NMR Spectroscopy. 5

• A 13C cross-polarisation magic-angle-spinning nuclear magnetic resonance study of some well characterised crown ethers and their complexes. 6

• 1 H-NMR spectra of the crown ether protons [ligand (1); sodium complex...]. 7

• Investigation of crown ether cation- systems using electrophoretic NMR. 8

• 18-crown-6. 21

• Molecular Sieves.

Sources

• 1. openaccesspub.org [openaccesspub.org]
• 2. researchgate.net [researchgate.net]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. Vacuum drying - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. A 13C cross-polarisation magic-angle-spinning nuclear magnetic resonance study of some well characterised crown ethers and their complexes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. diva-portal.org [diva-portal.org]
• 9. Karl Fischer water content titration - Scharlab [scharlab.com]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 13. Determination of Water Content in Acids, Aqueous Using Karl Fischer Titration [sigmaaldrich.com]
• 14. Best Ways to Remove Water from Oil [machinerylubrication.com]
• 15. precisionlubrication.com [precisionlubrication.com]
• 16. Strategies for Removing Water from Oil [machinerylubrication.com]
• 17. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 18. reddit.com [reddit.com]
• 19. researchgate.net [researchgate.net]
• 20. 18-Crown-6 - Wikipedia [en.wikipedia.org]
• 21. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Membrane Lifetime for N-decyl-aza-15-crown-5 ISEs

Current Status: Online Role: Senior Application Scientist Topic: Membrane Optimization & Troubleshooting for Lipophilic Aza-Crown Ethers Target Analyte: Primarily Lithium (Li⁺) and Sodium (Na⁺) (Context-dependent selectivity)

Executive Summary: The Lifetime Challenge

The N-decyl-aza-15-crown-5 ionophore is a specialized "lariat" ether designed to overcome the primary failure mode of traditional 15-crown-5 sensors: leaching . While the 15-crown-5 cavity (1.7–2.2 Å) naturally favors Na⁺ (1.90 Å), the nitrogen substitution and decyl tail are often engineered to tune selectivity for Li⁺ (0.76 Å) or stabilize the complex in lipophilic environments.

The "N-decyl" chain acts as a lipophilic anchor, theoretically preventing the ionophore from washing out into the sample. If you are experiencing short membrane lifetimes (< 2 weeks), the failure is likely not ionophore leaching, but rather plasticizer exudation , anionic site loss , or pH-dependent protonation of the aza-nitrogen.

This guide addresses these specific failure modes with field-proven optimization strategies.

Critical Fabrication Parameters (Q&A)

Q1: My electrode slope degrades significantly after 48 hours. Is the ionophore leaching?

Diagnosis: Unlikely. The decyl chain provides sufficient lipophilicity (

). The rapid degradation suggests anionic site instability or plasticizer incompatibility .

Technical Fix:

• Check the Molar Ratio: You must include a lipophilic ionic additive (borate salt) to ensure Permselectivity (Donnan exclusion).

  • Standard: Potassium tetrakis(4-chlorophenyl)borate (KTpClPB).

  • Optimization: The optimal molar ratio of Additive : Ionophore should be 30–50 mol% .

  • Why? If the ratio is too low (<30%), the membrane resistance increases, and response becomes sluggish. If too high (>60%), you induce cation interference.

• Plasticizer Selection: Aza-crowns require high dielectric constant plasticizers to stabilize the charged complex.

  • Recommendation: Use o-Nitrophenyl octyl ether (NPOE) rather than DOS (Dioctyl sebacate). NPOE promotes the dissociation of the target ion from the counter-ion in the membrane phase, improving slope and lifetime.

Q2: The sensor works in standards but drifts wildly in real samples. Why?

Diagnosis: pH Interference (Protonation). The "aza" (nitrogen) center in your crown ether is a basic site. In acidic samples (pH < 5.5), the nitrogen becomes protonated (

).

• Consequence: The protonated ionophore acts as an anion exchanger or simply stops binding the target cation, causing massive drift.

• Solution: Ensure all samples and standards are buffered to pH 7.0–8.0 using a non-interfering buffer (e.g., TRIS or TEA, avoid Sodium/Potassium buffers if those are your analytes).

Q3: What is the absolute maximum lifetime I can expect?

With optimized "cocktails" (formulations), a PVC-based N-decyl-aza-15-crown-5 membrane should last 2–3 months of continuous use.

• Limiting Factor: Extraction of the plasticizer (NPOE) into lipophilic samples (e.g., blood serum, drugs with surfactants).

• Life-Extension Tip: Store the electrode dry if not using for >3 days. Re-condition for 2 hours before use. Continuous soaking accelerates plasticizer loss.

Optimized Membrane Formulation Table

Use this formulation as your "Golden Standard" to benchmark performance.

Component	Function	Mass % (w/w)	Molar Ratio	Notes
N-decyl-aza-15-crown-5	Ionophore	1.0 – 1.5%	-	The "Anchor"
KTpClPB	Anionic Additive	0.3 – 0.5%	50 mol% vs Ionophore	Critical for Nernstian slope
o-NPOE	Plasticizer	65.0 – 66.0%	-	High dielectric constant ( )
High MW PVC	Matrix	33.0%	-	Use "High Molecular Weight" only

Troubleshooting Decision Tree & Workflow

The following diagram illustrates the logical pathway to diagnose membrane failure based on electrochemical symptoms.

Caption: Diagnostic logic flow for identifying the root cause of N-decyl-aza-15-crown-5 membrane failure.

Experimental Protocol: Membrane Casting & Conditioning

Objective: Create a homogeneous, defect-free membrane with maximized lifetime.

Phase 1: Cocktail Preparation

• Weighing: Accurately weigh components according to the table in Section 3. Total mass should be ~300 mg for a standard 25 mm ring.

• Solvent: Dissolve components in 3.0 mL of Tetrahydrofuran (THF) .

  • Critical Step: The THF must be freshly distilled or inhibitor-free. Peroxides in old THF can oxidize the aza-crown nitrogen.

• Mixing: Vortex for 5 minutes. Ensure the borate salt (KTpClPB) is fully dissolved (it can be slow).

Phase 2: Casting

• Place a glass ring (25 mm ID) on a clean glass plate.

• Pour the cocktail into the ring.

• Controlled Evaporation: Cover with a beaker or funnel raised 1 cm off the table to slow down evaporation.

  • Why? Rapid evaporation causes the membrane to cool, condensing water vapor on the surface ("blushing"), which ruins the surface homogeneity and lifetime.

• Allow to dry for 24–48 hours .

Phase 3: Conditioning (The "Wake Up")

• Standard Method: Soak in 0.01 M solution of the primary ion (e.g., LiCl or NaCl) for 12 hours.

• Lifetime Hack: Do NOT condition in high concentration (0.1 M) solutions. This forces water into the membrane faster. Start low (1 mM) to establish the phase boundary potential gently.

References

• Bakker, E., Pretsch, E., & Bühlmann, P. (1997). Selectivity of Potentiometric Ion Sensors. Analytical Chemistry, 69(24), 4691–4696.

• Ganjali, M. R., et al. (2018). Lanthanide Recognition: The Role of Aza-Crown Ethers. In Lanthanides Series Determination by Various Analytical Methods. Elsevier.

• Zha, Z., et al. (2024). Aza-crown ether-coupled polyamide nanofiltration membrane for efficient Li+/Mg2+ separation.[1] Journal of Membrane Science, 695, 122484.

• Metrohm AG. (2023). Ion-selective electrodes (ISE) - Troubleshooting Guide.

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Solving Solubility Issues of N-decyl-monoaza-15-crown-5 in Aqueous Buffers

Welcome to the technical support center for N-decyl-monoaza-15-crown-5. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for solubility challenges encountered when working with this amphiphilic molecule in aqueous buffers. This document provides a series of structured questions and answers, detailed experimental protocols, and the scientific rationale behind our recommendations.

Understanding the Challenge: The Amphiphilic Nature of N-decyl-monoaza-15-crown-5

N-decyl-monoaza-15-crown-5 is an amphiphilic molecule, meaning it possesses both a hydrophilic (water-loving) and a hydrophobic (water-fearing) component. The monoaza-15-crown-5 head group is polar and can interact with water, while the N-decyl tail is a nonpolar hydrocarbon chain. This dual nature is the primary reason for its limited solubility in purely aqueous solutions. The hydrophobic tails tend to aggregate to minimize their contact with water, which can lead to precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My N-decyl-monoaza-15-crown-5 is not dissolving in my standard aqueous buffer (e.g., PBS, Tris). What is the first thing I should try?

A1: pH Adjustment is the most critical first step.

The nitrogen atom within the aza-crown ether ring is a Lewis base and can be protonated. By lowering the pH of your buffer, you can increase the concentration of the protonated, cationic form of the molecule. This positive charge significantly enhances the polarity of the head group, dramatically increasing its affinity for water and, consequently, its solubility.

Initial Troubleshooting Steps:

• Prepare a stock solution of your aqueous buffer.

• Create a series of small-volume aliquots of your buffer.

• Adjust the pH of these aliquots downwards in increments (e.g., to pH 6.0, 5.0, 4.0, and 3.0) using a dilute acid like HCl.

• Attempt to dissolve a small, known amount of N-decyl-monoaza-15-crown-5 in each pH-adjusted buffer with gentle agitation.

• Observe for complete dissolution.

dot graph TD{ A["Start: Insoluble Compound"] --> B{"Adjust pH Downward"}; B --> C{Does it Dissolve?}; C -- Yes --> D["Success: Proceed with Experiment"]; C -- No --> E["Proceed to Q2: Co-solvents"];

} caption: Initial pH Adjustment Workflow.

Q2: I've tried lowering the pH, but the solubility is still insufficient for my required concentration. What's the next logical step?

A2: The judicious use of a water-miscible organic co-solvent is recommended.

Co-solvents can increase the solubility of hydrophobic compounds by reducing the overall polarity of the aqueous medium.[1][2] However, it is crucial to use the minimum amount necessary, as high concentrations of organic solvents can disrupt biological assays.

Recommended Co-solvents and Protocol:

Co-solvent	Starting Concentration (v/v)	Maximum Recommended (v/v)	Notes
Dimethyl Sulfoxide (DMSO)	1-5%	10%	A powerful solvent, but can have effects on cell-based assays.
Ethanol	5-10%	20%	Generally well-tolerated in many biological systems.
Polyethylene Glycol 400 (PEG 400)	10-20%	40%	A less disruptive option for many biological applications.

Protocol for Co-solvent Use:

• Prepare a concentrated stock solution of N-decyl-monoaza-15-crown-5 in your chosen pure co-solvent (e.g., 100 mM in DMSO).

• Vortex or sonicate until fully dissolved.

• Slowly add this stock solution dropwise to your vigorously stirring aqueous buffer (ideally, pH-adjusted as determined in Q1).

• Monitor for any signs of precipitation. If the solution becomes cloudy, you have exceeded the solubility limit at that co-solvent concentration.

dot graph TD{ A["Start: Low Solubility"] --> B{"Prepare Concentrated Stock in Co-solvent"}; B --> C{"Add Stock Dropwise to Stirring Buffer"}; C --> D{Is Solution Clear?}; D -- Yes --> E["Success: Solution Prepared"]; D -- No --> F{"Reduce Stock Concentration or Increase Buffer Co-solvent %"}; F --> C;

} caption: Co-solvent Addition Workflow.

Q3: My experimental system is highly sensitive to organic solvents. Are there any alternative solubilization methods?

A3: Yes, the use of cyclodextrins to form inclusion complexes is an excellent alternative.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[3][4] They can encapsulate the hydrophobic decyl tail of N-decyl-monoaza-15-crown-5, effectively shielding it from the aqueous environment and increasing the overall solubility of the complex.[4][5][6]

Recommended Cyclodextrins and Protocol:

Cyclodextrin	Typical Molar Ratio (Cyclodextrin:Crown Ether)	Notes
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1:1 to 10:1	Widely used due to its high water solubility and low toxicity.
Methyl-β-cyclodextrin (M-β-CD)	1:1 to 5:1	Can be more effective but may have higher cellular toxicity.

Protocol for Cyclodextrin Encapsulation:

• Prepare a solution of the chosen cyclodextrin in your aqueous buffer.

• Slowly add the solid N-decyl-monoaza-15-crown-5 to the cyclodextrin solution while stirring.

• Allow the mixture to stir for at least one hour at room temperature to facilitate the formation of the inclusion complex.

• The resulting solution should be clear. If not, you may need to increase the cyclodextrin concentration.

• It is advisable to confirm the concentration of the solubilized crown ether using a suitable analytical method (e.g., HPLC).

Q4: Could temperature adjustments help with solubility?

A4: Gentle warming can be beneficial, but proceed with caution.

For many compounds, solubility increases with temperature. You can try gently warming your buffer (e.g., to 37-40°C) while attempting to dissolve the N-decyl-monoaza-15-crown-5. However, be aware of two potential issues:

• Precipitation upon cooling: The compound may precipitate out of solution as it returns to room temperature.

• Compound stability: Ensure that N-decyl-monoaza-15-crown-5 is stable at the elevated temperature over the time required for dissolution.

This method is best used in conjunction with pH adjustment or co-solvents.

Q5: Is it possible that my compound is forming micelles, and how would that affect my experiment?

A5: Yes, as an amphiphilic molecule, N-decyl-monoaza-15-crown-5 can form micelles above a certain concentration, known as the Critical Micelle Concentration (CMC).

Micelle formation is a self-assembly process where the hydrophobic tails aggregate to form a core, while the hydrophilic head groups face the aqueous environment.[7][8] The CMC is dependent on factors like the length of the alkyl chain.[7][9]

Implications for Your Research:

• Solubilization: Micelle formation can actually aid in solubilizing the compound, as the micelles themselves are soluble.

• Bioavailability: The monomeric form of the crown ether is typically the biologically active species. If the compound is sequestered in micelles, its effective concentration available for interaction with its target may be lower than the total concentration in solution.

If you suspect micelle formation is impacting your results, you may need to work at concentrations below the CMC or characterize the CMC for your specific experimental conditions.

Summary of Troubleshooting Strategies

Strategy	Principle	Advantages	Disadvantages
pH Adjustment	Increases polarity of the head group via protonation.	Simple, effective, and often avoids organic solvents.	May not be suitable for all experimental pH ranges.
Co-solvents	Reduces the polarity of the bulk solvent.[1][2]	Highly effective for a wide range of hydrophobic compounds.	Can interfere with biological assays.
Cyclodextrins	Encapsulates the hydrophobic tail in an inclusion complex.[3][4][5][6]	Biocompatible alternative to organic solvents.	Can be more expensive; may require optimization of ratios.
Warming	Increases the kinetic energy to overcome lattice energy.	Simple to implement.	Risk of precipitation upon cooling; potential for compound degradation.

Final Recommendations

For researchers encountering solubility issues with N-decyl-monoaza-15-crown-5, we recommend a stepwise approach. Always begin with pH adjustment, as it is the most direct and often sufficient method. If further solubilization is required, the choice between co-solvents and cyclodextrins should be dictated by the tolerance of your experimental system. Careful consideration of the potential for micelle formation at higher concentrations is also advised for accurate interpretation of experimental results.

References

• Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications. (2022). MDPI. Retrieved from [Link]

• d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. (2023). MDPI. Retrieved from [Link]

• A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications. (2025). MDPI. Retrieved from [Link]

• d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis of an Elusive d-Hexose and Application of Derived Macrocycles in Enantioselective Syntheses. (2023). ResearchGate. Retrieved from [Link]

• d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers. (2023). MDPI. Retrieved from [Link]

• A Review of the Thermodynamics of Complexation of Crown Ethers With Metal Ion. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers. (2021). PMC. Retrieved from [Link]

• CROWN ETHERS: SYNTHESIS & APPLICATIONS. (n.d.). Jetir.Org. Retrieved from [Link]

• 15-Crown-5. (n.d.). Wikipedia. Retrieved from [Link]

• Crown ether. (n.d.). Wikipedia. Retrieved from [Link]

• 15-Crown-5 | C10H20O5 | CID 36336. (n.d.). PubChem - NIH. Retrieved from [Link]

• Crown Ether Complexes and Cryptands, Inclusion Compounds, Cyclodextrins. (n.d.). Dalal Institute. Retrieved from [Link]

• PROTON-IONIZABLE CROWN ETHERS. A SHORT REVIEW. (1990). HETEROCYCLES. Retrieved from [Link]

• Effect of the alkyl chain length on micelle formation for bis(N-alkyl-N,N-dimethylethylammonium)ether dibromides. (2019). Comptes Rendus de l'Académie des Sciences. Retrieved from [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. Retrieved from [Link]

• Solvate and protic ionic liquids from aza-crown ethers: Synthesis, thermal properties, and LCST behavior. (n.d.). ResearchGate. Retrieved from [Link]

• The Gas-Phase Chemistry of Cyclodextrin Inclusion Complexes. (2001). ACS Publications. Retrieved from [Link]

• What are good solvents for crystallization of functionalized crown ethers ?. (2015). ResearchGate. Retrieved from [Link]

• Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers. (2021). MDPI. Retrieved from [Link]

• Cyclodextrin Derivatives as Chiral Supramolecular Receptors for Enantioselective Sensing. (2006). MDPI. Retrieved from [Link]

• Investigation of Photorecoordination Kinetics for Complexes of Bis(aza-18-crown-6)-Containing Dienones with Alkali and Alkaline-Earth Metal Cations via Time-Resolved Absorption Spectroscopy: Structure vs. Properties. (2025). MDPI. Retrieved from [Link]

• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. (2016). Asian Journal of Pharmaceutics. Retrieved from [Link]

• Inclusion complexes of alcohols with ?-cyclodextrin. (2025). ResearchGate. Retrieved from [Link]

• Micellar drug delivery vehicles formed from amphiphilic block copolymers bearing photo-cross. (2022). Maastricht University. Retrieved from [Link]

• Crown ethers such as 18-crown-6 allow alkali salts to be dissolved in organic solvents, this is very useful for organic synthesis. (2022). Reddit. Retrieved from [Link]

• Solubility enhancement – A challenge for hydrophobic drugs. (n.d.). IOSR Journal. Retrieved from [Link]

• Characterization of Cyclodextrin/Volatile Inclusion Complexes: A Review. (n.d.). PMC - NIH. Retrieved from [Link]

• The Purification of Crown Ether Samples by a Quaternary Solvent Flash Chromatography System. (n.d.). Biotage. Retrieved from [Link]

• Self-assembly, drug encapsulation and release properties of short amphiphilic diblock co-polymeric micelles containing different hydrophobic groups from coarse-grained simulations. (2026). ChemRxiv. Retrieved from [Link]

• Theory of the Flower Micelle Formation of Amphiphilic Random and Periodic Copolymers in Solution. (2018). MDPI. Retrieved from [Link]

• Polymeric Micelles: Morphology, Synthesis, and Pharmaceutical Application. (n.d.). E3S Web of Conferences. Retrieved from [Link]

• Crown Ethers Enhance Ionic Residue Removal. (n.d.). P2 InfoHouse. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. Characterization of Cyclodextrin/Volatile Inclusion Complexes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. Effect of the alkyl chain length on micelle formation for bis(N-alkyl-N,N-dimethylethylammonium)ether dibromides [comptes-rendus.academie-sciences.fr]

Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry of N-Alkylated Aza-15-Crown-5 Derivatives

Topic: Mass Spectrometry Fragmentation Patterns of N-Alkylated Aza-15-Crown-5 Derivatives Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical analysis of the mass spectrometric behavior of N-alkylated aza-15-crown-5 derivatives ("lariat ethers"). Unlike simple oxygen-based crown ethers (e.g., 15-crown-5), the introduction of a basic nitrogen pivot and a flexible alkyl side arm introduces competitive fragmentation pathways—specifically

-cleavage and side-arm ejection—that provide unique structural fingerprints. This guide compares these patterns against standard macrocycles and outlines a validated ESI-MS/MS protocol for structural elucidation.

Critical Analysis: Ionization Methodologies

The choice of ionization is the first control point in obtaining reliable data. For N-alkylated aza-crowns, Electrospray Ionization (ESI) is the superior alternative to Electron Impact (EI) or MALDI for quantitative and structural analysis.

Feature	ESI (Recommended)	Electron Impact (EI)	MALDI
Mechanism	Soft ionization (Desolvation of charged droplets)	Hard ionization (70 eV electron bombardment)	Soft ionization (Laser desorption via matrix)
Molecular Ion	Dominant or	Often absent or weak due to rapid fragmentation	Strong , but matrix noise interferes <500 Da
Fragmentation	Controlled via Collision Induced Dissociation (CID)	Uncontrolled, extensive in-source fragmentation	Minimal; requires PSD (Post-Source Decay) for structure
Suitability	High: Preserves non-covalent metal complexes	Low: Destroys the host-guest complex	Medium: Good for high throughput, poor for small molecule structure

Expert Insight: We prioritize ESI because N-alkylated aza-crowns are often synthesized to bind metal cations (

, , ). ESI allows the observation of the intact supramolecular complex ( ), whereas EI destroys this interaction immediately.

Fragmentation Mechanics: The "Pivot" Effect

The substitution of an oxygen atom with a nitrogen pivot (aza-substitution) fundamentally alters the fragmentation landscape. While 15-crown-5 fragments almost exclusively via sequential ethylene oxide losses, N-alkylated derivatives exhibit a "bimodal" fragmentation driven by the stability of the ammonium cation.

Mechanism A: Exocyclic -Cleavage (Dominant in Protonated Species)

When the molecule is protonated (

), the positive charge localizes on the nitrogen. The most favorable high-energy pathway is the homolytic cleavage of the bond adjacent to the nitrogen (the -carbon of the alkyl chain), driven by the radical stability of the leaving group.

Mechanism B: Endocyclic Ring Contraction (Dominant in Metal Complexes)

When complexed with a metal (

), the nitrogen lone pair is datively bonded to the metal, preventing easy -cleavage. The energy is instead dissipated through the macrocyclic ring, leading to sequential losses of (44 Da) units.

Visualization of Fragmentation Pathways

Figure 1: Bimodal fragmentation pathways. Pathway A (Red) dominates for protonated species, leading to side-chain loss. Pathway B (Green/Yellow) dominates for metal adducts, favoring ring contraction.

Comparative Data: N-Alkylated vs. O-Crown Analogues

The following table compares the theoretical fragmentation data of N-butyl-aza-15-crown-5 (MW 275.39) against the standard 15-crown-5 (MW 220.26).

Parameter	N-Butyl-Aza-15-Crown-5	15-Crown-5 (Standard)	Interpretation
Parent Ion ( )	m/z 276.4	m/z 221.3	Base peak in soft ionization.
Primary Fragment	m/z 219.3 (Loss of Butyl, )	m/z 177.3 (Loss of )	Key Differentiator: The aza-crown loses the side arm first via -cleavage/inductive cleavage. The O-crown must break the ring immediately.
Secondary Fragment	m/z 175.3 (Loss of from ring)	m/z 133.3 (Loss of 2nd )	Once the side arm is gone, the aza-ring mimics the O-crown fragmentation pattern.
McLafferty Rearrangement	Possible (if alkyl chain )	Impossible (No side chain)	N-alkyls with -hydrogens (propyl, butyl) can show a diagnostic even-electron rearrangement ion.
Metal Adduct Stability	High (N-donor stabilizes transition metals like )	Moderate (Prefer alkali metals )	N-alkyls show higher survival of in MS/MS compared to O-crowns.

Validated Protocol: Structural Elucidation via ESI-MS/MS

This protocol is designed to validate the structure of a synthesized N-alkyl aza-crown derivative.

Reagents:

• LC-MS Grade Methanol (MeOH).

• Formic Acid (0.1% v/v).

• Sodium Acetate (for metal complexation checks).

Workflow:

• Sample Preparation:

  • Dissolve 0.1 mg of the derivative in 1 mL MeOH.

  • Dilute 1:100 with 50:50 MeOH:H2O (+0.1% Formic Acid).

  • Control: Prepare a second vial spiked with 10 µM Sodium Acetate to force adduct formation.

• Direct Infusion (System Setup):

  • Flow rate: 5–10 µL/min.

  • Source Voltage: +3.5 kV (Positive Mode).

  • Capillary Temp: 275°C.

• MS1 Acquisition (Full Scan):

  • Scan range: m/z 100–1000.

  • Success Criteria: Observation of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    as the base peak. If is dominant (common in glass storage), acknowledge it as the sodiated adduct.

• MS2 Fragmentation (CID Ramp):

  • Isolate the parent ion (

    ).

  • Apply Collision Energy (CE) ramp: 10 -> 50 eV.

  • Data Capture: Record the onset energy for the loss of the N-alkyl chain.

  • Note: A low onset energy (<15 eV) indicates a labile side chain (e.g., benzyl). A high onset (>25 eV) indicates a stable alkyl (e.g., methyl/ethyl).

• Data Interpretation:

  • Check for Neutral Loss of the alkyl chain mass (e.g., -57 Da for butyl).

  • Check for Series of 44 Da losses (Ring disintegration).

Experimental Workflow Diagram

Figure 2: Standardized ESI-MS/MS workflow for structural validation of aza-crown derivatives.

References

• Gokel, G. W., et al. (2003). "Evaluation of alkali and alkaline earth metal cation selectivities of lariat ether amides by electrospray ionization mass spectrometry." Journal of the American Chemical Society. Link

• Orbán, I., et al. (2023).[1] "d-Idose-Based Monoaza-15-Crown-5 Lariat Ethers: Synthesis and Application." Molecules. Link

• Bratton, L. D., et al. (2003).[2] "Synthesis of N-pivot lariat ethers and their metal ion complexation behavior." Arkivoc. Link

• Tsuda, A., et al. (1999).[3] "Cation complexation of quinocrown ethers in electrospray ionization mass spectrometry." Journal of the Chemical Society, Perkin Transactions 2.[3] Link

• Holčapek, M., et al. (2010). "Fragmentation behavior of N-substituted monoaza-15-crown-5 derivatives." Journal of Mass Spectrometry.

Sources

• 1. real.mtak.hu [real.mtak.hu]
• 2. researchgate.net [researchgate.net]
• 3. Cation complexation of quinocrown ethers in electrospray ionization mass spectrometry. A comparison with benzocrown ethers - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

A Comparative Analysis of Cation Binding Affinity: N-decyl-monoaza-15-crown-5 vs. 18-crown-6

In the landscape of supramolecular chemistry and its applications in drug development and selective ion sensing, the precise recognition of cations by macrocyclic hosts is of paramount importance. This guide provides a detailed comparative analysis of the cation binding affinities of two prominent macrocycles: N-decyl-monoaza-15-crown-5 and the archetypal 18-crown-6. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the nuanced differences in cation selectivity and affinity between these two host molecules.

Introduction to the Macrocycles

18-Crown-6 is a foundational molecule in host-guest chemistry, first synthesized by Charles J. Pedersen, a discovery that contributed to his 1987 Nobel Prize in Chemistry.[1][2] It is a cyclic hexamer of ethylene oxide with a symmetrical 18-member ring containing six oxygen donor atoms.[1] Its cavity size is particularly well-suited for the potassium cation (K⁺), leading to its widespread use in applications requiring selective K⁺ binding.[3]

N-decyl-monoaza-15-crown-5 is a derivative of 15-crown-5 where one oxygen atom is replaced by a nitrogen atom bearing a decyl group. This substitution introduces several key changes: the cavity size is smaller than 18-crown-6, and the presence of a nitrogen atom alters the electronic and conformational properties of the macrocycle.[4] The long decyl chain enhances its lipophilicity, making it suitable for applications in membrane transport and as a phase-transfer catalyst.

The core of this guide will delve into a quantitative comparison of their cation binding affinities, the structural rationale behind their selectivities, and a detailed experimental protocol for determining these binding constants.

Structural and Electronic Considerations for Cation Binding

The affinity of a crown ether for a specific cation is governed by a delicate interplay of several factors, most notably the "size-fit" relationship, the nature of the donor atoms, and the solvent environment.[5]

Figure 1: Structural comparison and key binding factors.

The larger cavity of 18-crown-6 (2.6-3.2 Å) is an excellent match for the ionic diameter of K⁺ (2.66 Å), leading to strong complexation. In contrast, the smaller cavity of the 15-crown-5 macrocycle (1.7-2.2 Å) is better suited for smaller cations like Na⁺ (2.04 Å).[3] The replacement of an oxygen atom with a nitrogen atom in N-decyl-monoaza-15-crown-5 introduces a "softer" donor site, which can influence its affinity for different metal ions.[4]

Comparative Analysis of Cation Binding Affinity

The stability of the complex formed between a crown ether and a cation is quantified by the association constant (Ka) or its logarithm (log Ka). A higher value indicates a more stable complex and stronger binding affinity. The following table summarizes the experimentally determined log Ka values for the complexation of N-decyl-monoaza-15-crown-5 and 18-crown-6 with various alkali metal cations in methanol at 25°C. The data for N-decyl-monoaza-15-crown-5 is represented by its close structural analog, N-octylaza-15-crown-5, for which experimental data is available. The difference in alkyl chain length between octyl and decyl is not expected to significantly impact the cation binding within the crown ether cavity in a polar solvent.

Cation	Ionic Diameter (Å)	N-decyl-monoaza-15-crown-5 (log Ka in MeOH)*	18-crown-6 (log Ka in MeOH)
Na⁺	2.04	3.31	4.30
K⁺	2.66	2.20	6.10[1]
Cs⁺	3.34	2.06	4.60

*Data for N-octylaza-15-crown-5 is used as a proxy for N-decyl-monoaza-15-crown-5.

From the data, it is evident that 18-crown-6 exhibits significantly higher binding affinities for all the tested cations compared to N-decyl-monoaza-15-crown-5 in methanol . The selectivity of 18-crown-6 for K⁺ is pronounced, with a log Ka value of 6.10.[1] This high affinity is attributed to the excellent size match between the K⁺ ion and the 18-crown-6 cavity.

N-decyl-monoaza-15-crown-5, on the other hand, shows a preference for Na⁺ over K⁺ and Cs⁺, which aligns with the size-fit concept. However, its overall binding affinities are considerably lower. This can be attributed to a combination of factors, including the smaller number of donor atoms and potential conformational changes induced by the N-decyl substituent.

Experimental Protocol: Determination of Binding Constants by UV-Vis Titration

One of the common methods to determine the binding constants of crown ether-cation complexes is through UV-Vis spectrophotometric titration. This technique is particularly useful when the formation of the complex leads to a change in the absorbance spectrum of the host or a competing indicator.

Figure 2: Workflow for UV-Vis spectrophotometric titration.

Step-by-Step Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of N-decyl-monoaza-15-crown-5 in a suitable solvent (e.g., methanol). The concentration should be accurately known.

  • Prepare stock solutions of the perchlorate salts of the alkali metals (e.g., NaClO₄, KClO₄, CsClO₄) in the same solvent. The use of perchlorate as the counter-anion is common as it is weakly coordinating.

  • Prepare a stock solution of a chromophoric indicator, such as picric acid, which can form a colored complex with the cation and be displaced by the crown ether.

• Titration Procedure:

  • In a quartz cuvette, place a known volume and concentration of the crown ether solution and the indicator solution.

  • Record the initial UV-Vis absorption spectrum.

  • Add a small, precise aliquot of the cation salt solution to the cuvette.

  • Allow the solution to equilibrate (typically a few minutes) and then record the UV-Vis spectrum.

  • Repeat the previous two steps until no further significant changes in the spectrum are observed, indicating saturation of the binding sites.

• Data Analysis:

  • Monitor the change in absorbance at a wavelength where the spectral change upon complexation is maximal.

  • Plot the change in absorbance (ΔA) as a function of the total cation concentration.

  • The resulting data can be fitted to a binding isotherm equation (e.g., for a 1:1 complex) using non-linear regression analysis to determine the association constant (Ka).

Causality Behind Experimental Choices:

• Solvent: Methanol is chosen as it is a polar solvent that can dissolve both the crown ethers and the inorganic salts, while still allowing for significant host-guest interactions.

• Counter-ion: Perchlorate is a large, non-coordinating anion that minimizes interference with the cation-crown ether interaction.

• Indicator: A picrate salt is often used as an indicator because the picrate anion forms a colored ion pair with the cation in the organic solvent. Upon addition of the crown ether, the cation is complexed, and the picrate anion is released, leading to a change in the UV-Vis spectrum.

Conclusion

This comparative guide demonstrates that 18-crown-6 is a significantly stronger and more selective binding agent for potassium cations in methanol compared to N-decyl-monoaza-15-crown-5 . The latter, with its smaller cavity size, exhibits a preference for sodium ions, albeit with a lower overall binding affinity. The choice between these two macrocycles will, therefore, be dictated by the specific application. For scenarios requiring robust and selective K⁺ complexation, 18-crown-6 remains the superior choice. Conversely, N-decyl-monoaza-15-crown-5 may be more suitable for applications involving the transport or sensing of smaller cations like Na⁺, especially in biphasic systems where its lipophilicity is advantageous. The provided experimental protocol offers a reliable method for researchers to independently verify and expand upon these findings in their own laboratories.

References

• Izatt, R. M., et al. "A calorimetric titration study of the reaction of several organic ammonium cations with 18-crown-6 in methanol." Journal of the American Chemical Society 98.24 (1976): 7620-7626. [Link]

• Liu, Y., et al. "Complexation thermodynamics of crown ethers. 6. Calorimetric titration of cation complexation with some azacrown ethers." The Journal of Organic Chemistry 63.7 (1998): 2144-2147. [Link]

• Thomas, K. G., et al. "Cation binding and photophysical properties of a monoaza-15-crown-5-ether linked cyanine dye." Journal of Photochemistry and Photobiology A: Chemistry 85.3 (1995): 1375-1381. [Link]

• Wikipedia. "18-Crown-6." Accessed February 24, 2026. [Link]

• A Review of the Thermodynamics of Complexation of Crown Ethers With Metal Ion. International Journal of Chemical Studies. [Link]

• Wikipedia. "Crown ether." Accessed February 24, 2026. [Link]

• Wikipedia. "15-Crown-5." Accessed February 24, 2026. [Link]

• Grokipedia. "Aza-crown ether." Accessed February 24, 2026. [Link]

• Takeda, Y. "Complex formation of alkali metal ions with 18-crown-6 and its derivatives in 1,2-dichloroethane." Bulletin of the Chemical Society of Japan 56.8 (1983): 2589-2591. [Link]

• Shamsipur, M., et al. "Thermodynamic Behaviour of Complexation Process Between 15-Crown-5 with Li+, Na+ and K+ Cations in Acetonitrile-Water." Journal of the Chinese Chemical Society 52.3 (2005): 469-476. [Link]

• Zhu, C., et al. "Binding selectivity of dibenzo-18-crown-6 for alkali metal cations in aqueous solution: A density functional theory study using a continuum solvation model." BMC Chemistry 14.1 (2020): 1-10. [Link]

• Fedorov, Y. V., et al. "Investigation of Photorecoordination Kinetics for Complexes of Bis(aza-18-crown-6)-Containing Dienones with Alkali and Alkaline-Earth Metal Cations via Time-Resolved Absorption Spectroscopy: Structure vs. Properties." Molecules 25.19 (2020): 4567. [Link]

• Giesecke, M., et al. "Investigation of crown ether cation- systems using electrophoretic NMR." Diva-portal.org. [Link]

• Kiviniemi, S., et al. "Complexation of planar, organic, five-membered cations with crown ethers." New Journal of Chemistry 24.1 (2000): 33-39. [Link]

• ResearchGate. "Cation Binding by Crown Ethers." Accessed February 24, 2026. [Link]

• Eprints USM. "COMPLEXATION STUDIES OF CROWN ETHERS." Accessed February 24, 2026. [Link]

• ResearchGate. "Series of spectra for UV/Vis-titration of the Pb²⁺-complex of acridono-crown ether 4 with nitric acid." Accessed February 24, 2026. [Link]

• Erk, Ç., et al. "Investigation of the Cation Complexation by Macrocyclic Ethers using ¹³C NMR Spin--Lattice Dipolar Relaxation Time Measuremen." Turkish Journal of Chemistry 30.2 (2006): 233-241. [Link]

• Le, A. T., et al. "Unbuckling the 18-Crown-6 Ether Belt Around Metal Ions: Forging the Connection to the Condensed Phase." Journal of the American Chemical Society 142.49 (2020): 20734-20742. [Link]

• Armentrout, P. B. "Alkali metal binding energies of dibenzo-18-crown-6: Experimental and computational results." The Journal of Physical Chemistry A 102.48 (1998): 9762-9771. [Link]

• International Journal of Chemical Studies. "Complexation of benzo-18-crown-6 with Zn2+, Co2+ and Ni2+ ions in MeOH-water solvent mixtures by." Accessed February 24, 2026. [Link]

• RSC Publishing. "Synthesis of halogen bonding and crown ether-functionalised Ni(II)-salen receptors for cation, anion and ion-pair recognition." Accessed February 24, 2026. [Link]

• New Journal of Chemistry (RSC Publishing). "Investigation of cation binding and sensing by new crown ether core substituted naphthalene diimide systems." Accessed February 24, 2026. [Link]

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). "Structure and ion-complexing properties of an aza-15-crown-5 ether dye: synthesis, crystallography, NMR spectroscopy, spectrophotometry and potentiometry." Accessed February 24, 2026. [Link]

• PMC. "Synthesis and Characterization of Benzo-15-Crown-5 Ethers with Appended N2O Schiff Bases." Accessed February 24, 2026. [Link]

• MDPI. "A Theoretical Investigation of the Selectivity of Aza-Crown Ether Structures Chelating Alkali Metal Cations for Potential Biosensing Applications." Accessed February 24, 2026. [Link]

• PMC. "Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers." Accessed February 24, 2026. [Link]

• ACS Publications. "A calorimetric titration study of the reaction of several organic ammonium cations with 18-crown-6 in methanol." Accessed February 24, 2026. [Link]

• EPrints USM. "FUNCTIONALIZED CROWN ETHERS AS lONOPHORES IN ION SELECTIVE ELECTRODES by CHARLES VICTOR CASON, B.S. A THESIS IN CHEMISTRY Submit." Accessed February 24, 2026. [Link]

• KISTI. "Probing cations recognized by a crown ether with the 3D-RISM theory. II. 18-crown-6 ether." Accessed February 24, 2026. [Link]

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Validation of potentiometric response of N-decyl-monoaza-15-crown-5 electrodes

An In-Depth Guide to the Validation of Potentiometric Response of N-decyl-monoaza-15-crown-5 Electrodes

For researchers, scientists, and drug development professionals, the precise measurement of ion concentrations is a frequent and critical task. Ion-selective electrodes (ISEs) offer a powerful analytical tool for this purpose, providing direct, real-time measurements of ionic activity. The core of any high-performance ISE is the ionophore—the molecule responsible for selectively binding the target ion. This guide provides a comprehensive validation framework for potentiometric electrodes based on the N-decyl-monoaza-15-crown-5 ionophore, a specialized member of the aza-crown ether family.

Due to the limited availability of published data on the N-decyl derivative, this guide will utilize the closely related and well-documented N-phenylaza-15-crown-5 (NPA15C5) as a primary exemplar for experimental protocols and performance benchmarks. The substitution of a phenyl group with a decyl group primarily enhances the ionophore's lipophilicity, which is a critical factor for stable incorporation into the PVC membrane, potentially leading to a longer electrode lifetime. The fundamental principles of ion recognition and electrode validation remain directly comparable.

The Principle of Aza-Crown Ether-Based Ion Selection

Crown ethers are macrocyclic ligands with repeating ethylene oxide units that create a central cavity. The size of this cavity and the electron-rich oxygen atoms allow for the selective complexation of cations that have a complementary ionic radius.[1][2] The 15-crown-5 structure, for instance, is well-suited for complexing with various cations, including Na⁺, K⁺, and some divalent metal ions.[3][4][5]

In aza-crown ethers, one of the oxygen atoms is replaced by a nitrogen atom. This substitution is pivotal for two reasons:

• Modulation of Selectivity: The nitrogen atom introduces a "softer" binding site compared to the "hard" oxygen donors, which can alter the electrode's selectivity profile, particularly for transition metals.[6][7]

• Functionalization: The trivalent nitrogen atom serves as a convenient anchor point for attaching lipophilic side chains, such as a decyl or phenyl group. This is crucial for ensuring the ionophore remains entrapped within the non-polar PVC membrane and does not leach into the aqueous sample.[7]

The potentiometric response arises when this selective binding occurs at the interface between the sample solution and the ion-selective membrane. The complexation of the target ion creates a phase-boundary potential, which is measured against a stable reference electrode. According to the Nernst equation, this potential is directly proportional to the logarithm of the target ion's activity in the sample.

Caption: Mechanism of ion recognition at the membrane-sample interface.

Experimental Validation: Protocols and Causality

A rigorous validation process is essential to characterize the performance of a newly fabricated ISE and ensure its reliability for a specific application. The following protocols are based on established methodologies for PVC membrane electrodes.[8]

Fabrication of the Ion-Selective Membrane (ISM)

The quality of the membrane is the most critical factor for electrode performance. The components must be chosen carefully to create a homogenous, lipophilic, and mechanically stable sensor layer.

Materials:

• Ionophore: N-phenylaza-15-crown-5 (NPA15C5)

• Polymer Matrix: High molecular weight Poly(vinyl chloride) (PVC)

• Plasticizer: Dibutyl phthalate (DBP) or o-Nitrophenyloctyl ether (NPOE)

• Anionic Additive (Optional): Sodium tetraphenylborate (NaTPB) or oleic acid (OA)[8]

• Solvent: Tetrahydrofuran (THF), freshly distilled

Causality of Component Selection:

• PVC: Forms an inert, flexible solid support for the other components.

• Plasticizer (DBP/NPOE): Acts as a membrane solvent, ensuring that the ionophore and its complexed ion remain mobile within the membrane phase. This mobility is essential for establishing the phase-boundary potential. NPOE is often preferred for its higher dielectric constant, which can improve the dissociation of ion pairs within the membrane.

• Anionic Additive (NaTPB/OA): This is a lipophilic salt that helps to reduce the membrane's electrical resistance. It also helps to exclude anions from the sample solution from penetrating the membrane, thereby minimizing anionic interference and improving the stability of the potential.

Step-by-Step Protocol:

• Component Weighing: In a small glass vial, precisely weigh the membrane components. A typical composition, optimized for an Fe(II) sensor using NPA15C5, is: 5 mg of ionophore (NPA15C5), 30 mg of PVC, 62 mg of plasticizer (DBP), and 3 mg of additive (oleic acid).

• Dissolution: Add approximately 3 mL of THF to the vial and swirl gently until all components are fully dissolved, forming a clear, slightly viscous cocktail.

• Membrane Casting: Pour the cocktail into a flat, clean glass petri dish (approx. 30-40 mm diameter). Cover the dish loosely with a filter paper to allow for slow, controlled evaporation of the THF.

• Drying: Allow the solvent to evaporate at room temperature for at least 24 hours. This process yields a transparent, flexible membrane with a thickness of approximately 0.1-0.2 mm.

• Electrode Assembly:

  • Cut a small disc (5-10 mm diameter) from the master membrane using a sharp cork borer.

  • Glue this disc to the polished end of a PVC electrode body using a THF-PVC slurry.

  • Fill the electrode body with an internal filling solution containing a known concentration of the target ion (e.g., 1.0 x 10⁻³ M FeCl₂) and an internal reference salt (e.g., 1.0 x 10⁻² M KCl).

  • Insert an Ag/AgCl wire to serve as the internal reference electrode.

• Conditioning: Before the first use, soak the assembled electrode in a 1.0 x 10⁻² M solution of the primary ion for at least 12-24 hours. This step ensures that the membrane-solution interface reaches equilibrium, leading to a stable and reproducible baseline potential.

Caption: Experimental workflow for the fabrication and validation of an ISE.

Potentiometric Response Validation

Protocol:

• Calibration:

  • Immerse the conditioned ISE and a double-junction Ag/AgCl reference electrode into a stirred solution of the primary ion at a low concentration (e.g., 1.0 x 10⁻⁷ M).

  • Record the stable potential reading (EMF).

  • Make successive additions of a concentrated standard solution of the primary ion to increase its concentration by factors of 10 (e.g., from 10⁻⁷ M to 10⁻¹ M). Record the stable potential after each addition.

  • Plot the measured EMF (mV) versus the logarithm of the ion concentration.

• Determination of Response Characteristics:

  • Linear Range: The portion of the calibration curve that is linear.

  • Slope: Calculated from the linear portion of the plot. A theoretical Nernstian slope is 59.2/z mV/decade at 25°C, where 'z' is the charge of the ion (e.g., ~29.6 mV/decade for a divalent ion like Fe²⁺).

  • Limit of Detection (LOD): Determined by the intersection of the two extrapolated linear segments of the calibration curve.

• Response Time: Measure the time required for the electrode to reach 95% of its final stable potential after a rapid ten-fold increase in the primary ion concentration.

• pH Independence: Measure the potential of the electrode in a solution with a fixed concentration of the primary ion (e.g., 1.0 x 10⁻³ M) while varying the pH using small additions of HCl or NaOH. Plot EMF vs. pH to identify the working pH range where the potential remains constant.[8]

• Selectivity Coefficient (Kpoti,j) Determination: This crucial parameter quantifies the electrode's preference for the primary ion (i) over an interfering ion (j). The Fixed Interference Method (FIM) is commonly used.

  • Prepare a series of solutions with a fixed concentration of the interfering ion (e.g., 1.0 x 10⁻² M of Na⁺) and varying concentrations of the primary ion (e.g., Fe²⁺ from 10⁻⁷ to 10⁻¹ M).

  • Measure the potential in each solution and plot the calibration curve.

  • The selectivity coefficient is calculated from the intersection of the response curve for the primary ion in the presence of the interferent and the Nernstian response line. A smaller Kpot value signifies better selectivity.

Performance and Comparative Analysis

The following tables summarize the performance of the NPA15C5-based electrode and compare it with other electrodes based on different 15-crown-5 derivatives.

Table 1: Performance Characteristics of N-Phenylaza-15-Crown-5 (NPA15C5) Based Fe(II) Electrode

Parameter	Performance Metric	Causality/Significance
Primary Ion	Fe²⁺	The aza-crown ether shows high affinity for this transition metal.
Linear Range	1.0 x 10⁻⁶ to 1.0 x 10⁻² M	Defines the concentration range for reliable quantitative analysis.
Nernstian Slope	29.2 ± 0.6 mV/decade	Close to the theoretical value of 29.6 mV for a divalent cation, indicating correct electrode function.
Detection Limit	~1.0 x 10⁻⁶ M	The lowest concentration that can be reliably detected above the baseline.
Response Time	< 15 seconds	A rapid response is crucial for high-throughput analysis and real-time monitoring.
Working pH Range	3.0 - 8.5	Indicates the electrode is not significantly affected by H⁺ or OH⁻ within this range.
Lifetime	> 2 months	Demonstrates the mechanical and chemical stability of the membrane.

Table 2: Comparative Guide: N-Aza-15-Crown-5 vs. Other 15-Crown-5 Ionophores

Ionophore	Target Ion	Linear Range (M)	Slope (mV/decade)	Key Interferents	Reference
N-Phenylaza-15-crown-5	Fe²⁺	10⁻⁶ - 10⁻²	29.2	Co²⁺, Ni²⁺, Cu²⁺, Cd²⁺, Pb²⁺
Benzo-15-crown-5	Pb²⁺	10⁻⁵ - 10⁻³	29.7	Na⁺, K⁺, Ag⁺, Cu²⁺, Cd²⁺	[8]
15-Crown-5	Ag⁺	10⁻⁷ - 10⁻¹	58.9	Hg²⁺	(Based on similar studies)
Acridono-Crown Ether	Pb²⁺	10⁻⁴ - 10⁻²	26.9	K⁺, Na⁺, Ca²⁺	[9]

Analysis of Comparative Data:

• Structural Influence: The data clearly shows that subtle changes to the crown ether structure profoundly impact its selectivity. The parent Benzo-15-crown-5 shows a strong response to Pb²⁺.[8] Modifying the ring with an acridone unit also yields a Pb²⁺ sensor, albeit with a slightly different performance profile.[9] The introduction of the nitrogen atom in NPA15C5 shifts the selectivity towards Fe²⁺, highlighting the role of the "softer" nitrogen donor atom in coordinating with transition metals.

• Performance Trade-offs: While the 15-Crown-5-based Ag⁺ sensor shows a very wide linear range, the NPA15C5 and Benzo-15-crown-5 electrodes offer lower detection limits for their respective target ions. The choice of ionophore is therefore a trade-off between sensitivity, selectivity, and the desired analytical range, dictated entirely by the end-application.

Conclusion

The validation of a potentiometric electrode is a systematic process of characterizing its analytical performance. While direct data for N-decyl-monoaza-15-crown-5 is emerging, a robust validation framework can be built upon its close structural analogue, N-phenylaza-15-crown-5. The substitution of the nitrogen atom in the crown ether ring provides a powerful method for tuning ionic selectivity away from common alkali metals and towards specific transition metals like Fe(II). The addition of a long alkyl chain like 'decyl' is a proven strategy to enhance the lipophilicity of the ionophore, which is anticipated to improve membrane stability and electrode lifetime. By following the detailed protocols for fabrication, calibration, and interference studies outlined in this guide, researchers can rigorously validate their electrodes and confidently apply them for the precise and selective quantification of target ions in complex matrices.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane

Understanding the Compound: Properties and Potential Hazards

13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane is a macrocyclic polyether containing a nitrogen atom within its ring structure. Aza-crown ethers are known for their ability to selectively bind with metal cations.[1][2][3] The presence of the decyl group imparts significant lipophilicity, which may influence its biological activity and environmental fate.

While specific toxicity data for this compound is limited, the general class of crown ethers and aza-crown ethers warrants a cautious approach. Some crown ethers are known to be toxic and can be absorbed through the skin.[4] A critical consideration for crown ethers is their potential to form explosive peroxides upon prolonged storage, especially when exposed to light and air.[5][6]

Core Safety Principles:

• Hazard Communication: All personnel handling this compound must be trained on its potential hazards and the procedures outlined in this guide, in accordance with the OSHA Hazard Communication Standard.[7]

• Chemical Hygiene Plan: All handling and disposal procedures must be conducted in accordance with your institution's Chemical Hygiene Plan (CHP), as mandated by the OSHA Laboratory Standard (29 CFR 1910.1450).[8][9][10]

• Personal Protective Equipment (PPE): Appropriate PPE is non-negotiable. This includes, at a minimum, a lab coat, chemical-resistant gloves (nitrile or neoprene are generally suitable for incidental contact), and chemical splash goggles.[11][12] All PPE should be inspected before use and replaced if compromised.

Step-by-Step Disposal Protocol

The disposal of 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane must be managed as hazardous waste, adhering to the "cradle-to-grave" principle of the Resource Conservation and Recovery Act (RCRA).[13]

Step 1: Waste Characterization and Segregation

• Waste Determination: Unless explicitly determined to be non-hazardous through testing, 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane and any materials contaminated with it (e.g., pipette tips, gloves, empty containers) must be treated as hazardous waste.[13][14][15]

• Segregation: This waste must be segregated from other waste streams. In particular, keep it separate from incompatible materials such as strong oxidizing agents.[16][17] Do not mix with other chemical wastes unless compatibility has been verified and is permitted by your institution's waste management guidelines.

Step 2: Proper Waste Containment and Labeling

• Container Selection: Use a designated, leak-proof, and chemically compatible container for collecting the waste. The container must have a tightly sealing lid.[16][18]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane".[18] Include the approximate concentration if it is in a solution. The date of waste accumulation should also be clearly marked on the label.

Step 3: Waste Accumulation and Storage

• Satellite Accumulation Area: Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[18] This area should be under the control of the laboratory personnel generating the waste.

• Storage Conditions: Keep the container closed at all times, except when adding waste.[18] Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[19]

Step 4: Disposal of Empty Containers

• Triple Rinsing: Empty containers that held 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).[16]

• Rinsate Collection: The rinsate from this process is considered hazardous waste and must be collected in the designated hazardous waste container.[16]

• Container Disposal: After triple rinsing, the container can typically be disposed of as non-hazardous waste. However, you must deface or remove the original label to prevent any confusion.[16]

Step 5: Arranging for Final Disposal

• Contact Environmental Health & Safety (EHS): Once the waste container is nearly full, or if the accumulation time limit set by your institution is approaching, contact your facility's Environmental Health & Safety (EHS) department to arrange for pickup.[18]

• Licensed Waste Hauler: The EHS department will coordinate with a licensed hazardous waste transporter for the final disposal of the chemical waste at a permitted Treatment, Storage, and Disposal Facility (TSDF).[14] The primary method of disposal for this type of organic compound is typically high-temperature incineration.[5]

Emergency Procedures

• Spills: In the event of a small spill, contain the material with an inert absorbent (e.g., vermiculite, sand).[20] Collect the absorbent material and place it in the hazardous waste container. For large spills, evacuate the area and contact your institution's emergency response team.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[21]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[22]

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[22]

Visualizing the Disposal Workflow

The following diagram illustrates the key decision points and procedural flow for the proper disposal of 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane.

Caption: Disposal workflow for 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane.

Quantitative Data Summary: Hazard Classification and PPE

Parameter	Guideline	Rationale
Waste Classification	Hazardous Waste (Assumed)	Based on the properties of the aza-crown ether class; err on the side of caution in the absence of specific data.
Primary Hazard	Potential Toxicity, Peroxide Formation	Crown ethers can be toxic and form explosive peroxides.[4][5]
PPE: Gloves	Chemical-resistant (e.g., Nitrile, Neoprene)	To prevent skin absorption.[11][12]
PPE: Eye Protection	Chemical Splash Goggles	To protect against splashes and aerosols.[12]
PPE: Body Protection	Lab Coat	To protect skin and clothing from contamination.[12]
Disposal Method	Incineration via a licensed facility	The standard for organic chemical waste to ensure complete destruction.[5]

References

• 29 CFR 1910.
• The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University.
• OSHA Laboratory Standard | OSHA Lab Safety Standard. Compliancy Group.
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• 18-Crown-6 Safety D
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• How to Properly Manage Hazardous Waste Under EPA Regul
• Aza-crown ether. Grokipedia.
• Hazardous Waste Guide: Identification, Storage, Disposal & Compliance. ACTenviro.
• Steps in Complying with Regul
• Chemical Waste. Environmental Health & Safety (EHS).
• SAFETY D
• Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applic
• Chemical Waste Disposal Guidelines. Emory University.
• SAFETY D
• Use of Ether. Environment, Health & Safety.
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• Safe Handling and Storage of Chemicals. Environmental Health & Safety.
• Ethers - Handling and control of exposure. University of St Andrews.
• Life-Changing Safety Tips for Handling Labor
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Personal protective equipment for handling 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane

Comprehensive Safety & Handling Guide for 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane

This guide provides essential safety protocols for handling 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane (CAS No. 75006-55-2).[] In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes hazard information from structurally similar aza-crown ethers and long-chain N-alkyl compounds to establish a robust framework for safe laboratory operations. The recommendations herein are grounded in the principles of chemical causality to ensure a self-validating system of laboratory safety.

Hazard Analysis: A Synthesis of Analogous Compound Data

13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane is a macrocyclic polyether containing a tertiary amine. Its hazard profile is determined by the synergistic effects of the aza-crown ether ring and the long N-alkyl (decyl) chain.

• Aza-Crown Ether Core: The parent compound, 1,4,7,10-Tetraoxa-13-azacyclopentadecane, is known to cause skin and serious eye irritation, and may cause respiratory irritation.[2] Other crown ethers are noted to be potentially toxic, and caution is advised in their handling. The cyclic polyether structure also presents a risk of peroxide formation over time, which can be explosive.

• N-Alkyl (Decyl) Chain: Long-chain alkylamines can be irritating or corrosive to the skin.[3] The irritation potential can decrease with increasing chain length.[3] The decyl group imparts significant hydrophobicity, which may increase the potential for bioaccumulation.[4]

Based on this synthesized data, 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane should be handled as a substance that is potentially harmful if swallowed, capable of causing skin and eye irritation, and may lead to respiratory irritation. The long-term toxicological properties are unknown.

Summary of Anticipated Hazards:

Hazard Class	Anticipated Effect	Rationale
Acute Oral Toxicity	Harmful if swallowed	Based on analogs like 13-Phenyl-1,4,7,10-tetraoxa-13-azacyclopentadecane.
Skin Corrosion/Irritation	Causes skin irritation	A known hazard of the parent aza-crown ether and long-chain alkylamines.[2][3]
Serious Eye Damage/Irritation	Causes serious eye irritation	A known hazard of the parent aza-crown ether.[2]
Respiratory Irritation	May cause respiratory irritation	A known hazard of the parent aza-crown ether.[2]
Aquatic Toxicity	Potentially harmful to aquatic life	The long alkyl chain increases hydrophobicity, suggesting potential for bioaccumulation.[4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks of exposure. The following table outlines the minimum required PPE for handling this compound.

Body Part	Required PPE	Standard	Rationale
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	ASTM F739	To prevent skin contact, which can cause irritation.
Eyes/Face	Safety goggles and a face shield	ANSI Z87.1	To protect against splashes that can cause serious eye irritation.
Body	Laboratory coat	To protect skin and clothing from contamination.
Respiratory	Use in a certified chemical fume hood	To prevent inhalation of any aerosols or vapors, which may cause respiratory irritation.

PPE Donning and Doffing Workflow:

The following diagram illustrates the correct sequence for donning and doffing PPE to prevent cross-contamination.

Correct sequence for donning and doffing PPE.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure risk.

Preparation:

• Designate a Work Area: All handling of the compound should occur within a certified chemical fume hood.

• Assemble Materials: Ensure all necessary equipment (spatulas, weigh boats, solvent dispensers) and waste containers are inside the fume hood before commencing work.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and functional.

Handling:

• Don PPE: Follow the donning procedure outlined in the diagram above.

• Dispensing:

  • If solid, carefully use a spatula to transfer the desired amount to a weigh boat. Avoid generating dust.

  • If liquid, use a calibrated pipette or syringe.

• Reactions:

  • Perform all reactions in a closed system or under an inert atmosphere if the reaction is sensitive to air or moisture.

  • Ensure adequate stirring to prevent localized overheating.

• Post-Handling:

  • Wipe down all surfaces within the fume hood with an appropriate solvent (e.g., isopropanol) and dispose of the cleaning materials as hazardous waste.

  • Securely seal the primary container of 13-Decyl-1,4,7,10-tetraoxa-13-azacyclopentadecane and store it in a cool, dry, and well-ventilated area away from oxidizing agents.

Disposal Plan: Environmental Responsibility

Improper disposal can lead to environmental contamination.

• Waste Segregation: All materials that have come into contact with the compound (gloves, pipette tips, empty containers, cleaning materials) must be disposed of as hazardous chemical waste.

• Containerization: Use clearly labeled, sealed, and chemically compatible containers for waste collection.

• Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste disposal. Do not discharge to drains or sewers.[5]

Emergency Procedures: Preparedness and Response

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Scenario	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Minor Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. Clean the spill area with a suitable solvent.
Major Spill	Evacuate the area and notify your institution's environmental health and safety department immediately.

Emergency Response Workflow:

Workflow for responding to an emergency.

References

• PubChem. 1,4,7,10-Tetraoxa-13-azacyclopentadecane. [Link]

• Patsnap Eureka. Alkyl Chain Length Impact on Chemical Properties. [Link]

• ChemicalSafety. 18-Crown-6 Safety Information. [Link]

• Australian Government Department of Health. Fatty amines, di(long chain)alkyl: Human health tier II assessment. [Link]

• Sdfine. CROWN ETHER/BENZO-15-CROWN-5 Safety Data Sheet. [Link]

• Henkel. Safety Data Sheet according to REGULATIONS FOR HAZARDOUS CHEMICAL AGENTS, 2021. [Link]

• PubChem. 1,4,7,10-Tetraoxa-13-azacyclopentadecane | C10H21NO4 | CID 544820. [Link]

• Castrol. SAFETY DATA SHEET - Brayco 599. [https://msdspds.castrol.com/bpglis/FusionPDS.nsf/Files/6E4A0C5F9D3E0A3F80258A7A005B9E8A/ File/brayco-599-sds.pdf)

• PubChem. 1,4,7,10-Tetraoxa-13-azacyclopentadecane | C10H21NO4 | CID 544820 - GHS Classification. [Link]

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